2-(Dimethylamino)-3-hydroxypropanoic acid

• CAS: 126576-99-6

Core Science & Biosynthesis

Technical Guide: 2-(Dimethylamino)-3-hydroxypropanoic Acid (N,N-Dimethylserine)

Topic: 2-(Dimethylamino)-3-hydroxypropanoic acid (N,N-Dimethylserine) Chemical Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2][3]

[1][2][3][4]

Executive Summary

2-(Dimethylamino)-3-hydroxypropanoic acid , commonly referred to as N,N-Dimethylserine , is a non-proteinogenic amino acid derivative characterized by a tertiary amine functionality at the

-position.[1][2][3] Unlike its parent compound (serine), the N,N-dimethylation significantly alters its solvation shell, hydrogen-bonding capacity, and metal coordination geometry.

This molecule serves as a critical chiral building block in the synthesis of complex marine natural products (e.g., Coibamide A), a ligand in transition metal catalysis, and a probe for studying steric occlusion in peptide backbone folding.[4] This guide provides a rigorous analysis of its physicochemical properties, synthetic protocols, and reactivity profiles.

Physicochemical Profile

N,N-Dimethylserine exists primarily as a zwitterion in neutral aqueous solution, stabilized by an intramolecular hydrogen bond between the ammonium proton and the carboxylate or hydroxyl oxygen.[1][2]

Table 1: Key Physicochemical Properties

Property	Value / Description	Note
IUPAC Name	2-(Dimethylamino)-3-hydroxypropanoic acid
Common Name	N,N-Dimethylserine
CAS Number	2812-35-3 (Racemic)2812-34-2 (L-isomer)	Verify stereochemistry before purchase/synthesis.[1][2][3]
Molecular Formula
Molecular Weight	133.15 g/mol
Appearance	White crystalline solid	Hygroscopic.[1][3][4]
Melting Point	210 °C (dec.)[1][3][4]	Decomposition often occurs before true melting.[1][2][3]
pKa (COOH)	2.19 ± 0.15 (Predicted)	Similar to L-Serine (2.21).[1][3][4]
pKa (Amine)	8.61 (Apparent)	Lower than L-Serine (9.[1][3][4]15) due to steric/solvation effects and -I effect of OH.[1][2][3]
Isoelectric Point (pI)	~5.40	Calculated as .[1][3][4]
Solubility	High: Water, MethanolLow: Acetone, Ether, Hexane	"Proton sponge" behavior enhances aqueous solubility.[1]

Synthetic Methodologies

While direct methylation of serine using methyl iodide is possible, it lacks selectivity, often yielding the quaternary ammonium salt (betaine).[4] The industry-standard protocol utilizes Reductive Amination , which ensures mono- or di-alkylation control without quaternization.[1][2][3]

Protocol: Eschweiler-Clarke Reductive Amination

This method uses formaldehyde as the carbon source and formic acid as the hydride donor.[1][2][3] It is preferred for its operational simplicity and scalability.[1][2][3]

Reagents:

• L-Serine (1.0 eq)[1][2][3][4]

• Formaldehyde (37% aq.[1][3][4] solution, 2.2 eq)

• Formic Acid (98%, Solvent/Reductant)[1][4]

Step-by-Step Workflow:

• Dissolution: Dissolve L-Serine in Formic Acid (5–10 volumes) in a round-bottom flask equipped with a reflux condenser.

• Addition: Add Formaldehyde solution dropwise at room temperature.

• Reflux: Heat the mixture to 90–100 °C for 12–18 hours. Evolution of

  gas indicates reaction progress.[1][4]

• Concentration: Remove excess formic acid and formaldehyde under reduced pressure (rotary evaporator).

• Workup (Critical): The residue is the formate salt.[1][3][4] Dissolve in minimal water and load onto a cation-exchange resin (e.g., Dowex 50W).[1][3]

  • Wash with water to remove neutral impurities.[1][2][3]

  • Elute with 2M

    or (depending on desired salt form).[1][3][4]

• Crystallization: Lyophilize the eluate or crystallize from EtOH/Acetone.

Visualization: Synthetic Pathway

Figure 1: Eschweiler-Clarke reductive amination pathway converting the primary amine of serine to the tertiary dimethylamine.[1][4]

Chemical Reactivity & Derivatization[1][5]

Protonation Equilibria (pH Dependence)

N,N-Dimethylserine exhibits three distinct ionization states depending on pH. Understanding this equilibrium is vital for HPLC method development and chelation studies.

• pH < 2.0: Cationic form (

  -CH(CH OH)-COOH).[1][3][4] Fully protonated.

• pH 2.2–8.6: Zwitterionic form (

  -CH(CH OH)-COO ).[1][2][3][4] Net neutral charge.

• pH > 9.0: Anionic form (

  -CH(CH OH)-COO ).[1][2][3][4] Fully deprotonated.

Figure 2: pH-dependent ionization states of N,N-Dimethylserine.[1][2][3][4]

Metal Chelation (N,O-Donor Ligand)

The tertiary amine and the carboxylate group form stable 5-membered chelate rings with transition metals (Cu(II), Zn(II), Ni(II)).[1][3][4]

• Steric Effect: The gem-dimethyl group on the nitrogen creates significant steric bulk compared to serine.[1][2][3] This often forces a distorted square planar or tetrahedral geometry in complexes, potentially altering catalytic selectivity in asymmetric synthesis.

• Hydroxyl Participation: Unlike simple amino acids, the

  -hydroxyl group can offer a weak apical coordination site, creating a tridentate "pincer-like" effect in specific geometries.[1][2][3]

Peptide Coupling Challenges

Incorporating N,N-dimethylserine into peptides via standard SPPS (Solid Phase Peptide Synthesis) is difficult due to:

• Steric Hindrance: The bulky dimethylamino group hinders the approach of the incoming activated carboxylate.[1][2]

• Racemization: Activation of the carboxyl group of N,N-dialkyl amino acids is highly prone to racemization via oxazolone formation.[1][2][3]

  • Solution: Use HATU/HOAt activation or fragment condensation strategies where N,N-dimethylserine is at the N-terminus.[1][2][3]

Biological & Pharmaceutical Relevance[1][5][6][7][8][9]

Natural Product Synthesis: Coibamide A

N,N-Dimethylserine is a defining residue in Coibamide A , a potent antiproliferative cyclic depsipeptide isolated from marine cyanobacteria.[1][2]

• Role: The N,N-dimethylation prevents hydrogen bonding at that residue, inducing a specific conformational "kink" in the macrocycle that is essential for its cytotoxicity against cancer cells.[1][2]

• Research Implication: Researchers designing peptidomimetics can use N,N-dimethylserine to locally disrupt

  -sheet formation or increase membrane permeability (lipophilicity).[1][2][3]

Metabolic Stability

The N-methylation protects the amino acid from degradation by standard aminopeptidases.[1][2][3] However, it may be a substrate for specific demethylases (e.g., lysine-specific demethylase analogs) or oxidases, converting it back to N-methylserine.[1][2]

Analytical Characterization

To validate the identity of synthesized or purchased material, the following spectral signatures are diagnostic:

Table 2: Diagnostic Spectral Data

Technique	Signal	Assignment
1H NMR ( )	2.80–2.95 ppm (s, 6H)	protons. Sharp singlet.[1][3][4]
3.65 ppm (t, 1H)	-CH proton.[1][3][4]
3.85–4.00 ppm (m, 2H)	- protons (diastereotopic).[1][3][4]
13C NMR	~42.0 ppm	Methyl carbons ( ).[1][3][4]
~170.0 ppm	Carbonyl carbon ( ).[1][3][4]
Mass Spectrometry	134.08	Positive mode ESI.

References

• EPA CompTox. (2025).[1][2][3][4] 2-Hydroxypropanoic acid - N-[3-(dimethylamino)propyl]octadecanamide (1:[1][2][3][4]1) Properties.[1][3][4][5][6] Retrieved from [Link][1][3][4]

• PubChem. (2025).[1][2][3][4][7] 3-(dimethylamino)-2-hydroxypropanoic acid (Isomer Data).[1][2][3][4] Retrieved from [Link][1][3][4]

• University of Tartu. (2025).[1][3][4] Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [Link][1][3][4]

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Topic: The Emerging Role of Serine and its Derivatives in NMDA Receptor Modulation: A Focus on Post-Translational Modifications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The N-methyl-D-aspartate (NMDA) receptor is a cornerstone of excitatory neurotransmission, playing a pivotal role in synaptic plasticity, learning, and memory.[1][2] Its function is intricately regulated by a variety of factors, including the binding of co-agonists and a host of post-translational modifications (PTMs).[3][4] While glutamate is the primary agonist, the NMDA receptor requires a co-agonist, such as D-serine or glycine, to bind to its GluN1 subunit for channel activation.[5][6] D-serine, in particular, has emerged as a key physiological modulator of NMDA receptor activity in many brain regions.[7][8] This guide delves into the multifaceted regulation of the NMDA receptor, with a special focus on the established role of D-serine and the potential for other serine modifications, such as methylation, to influence receptor function. We will explore the enzymatic machinery governing serine metabolism and modification, detail methodologies for their study, and discuss the implications for neurological disorders and therapeutic development.

The NMDA Receptor: A Central Player in Synaptic Function

The NMDA receptor is a ligand-gated ion channel that is unique in its requirement for both glutamate and a co-agonist for activation.[9] Comprised of four subunits, typically two GluN1 and two GluN2 subunits, the receptor forms a channel that, when open, allows for the influx of Ca2+ into the neuron.[4] This Ca2+ influx is a critical trigger for downstream signaling cascades that underlie long-lasting changes in synaptic strength, such as long-term potentiation (LTP).[1]

The activity of the NMDA receptor is subject to multiple layers of regulation:

• Subunit Composition: The specific GluN2 subunits (A-D) incorporated into the receptor influence its kinetic properties and localization.[3]

• Co-agonist Availability: The local concentrations of D-serine and glycine are critical determinants of NMDA receptor activation.[10][11]

• Post-Translational Modifications (PTMs): The receptor subunits themselves are targets for a variety of PTMs, including phosphorylation, ubiquitination, and palmitoylation, which can alter channel function, trafficking, and interaction with other proteins.[12][13]

The Co-agonist Site: A Key Modulatory Hub

The binding of a co-agonist to the GluN1 subunit is an absolute requirement for NMDA receptor channel opening.[5] For many years, glycine was considered the primary endogenous co-agonist. However, a growing body of evidence has established D-serine as a potent and often dominant co-agonist in many brain regions.[7][14] The relative contribution of D-serine versus glycine appears to be synapse-specific and developmentally regulated.[11]

D-Serine: The Endogenous Modulator

D-serine is a non-proteinogenic amino acid that is now recognized as a major regulator of NMDA receptor function.[6] Unlike most other D-amino acids in mammals, D-serine is found in high concentrations in the brain and plays a vital role in neurotransmission.[15]

Synthesis and Metabolism of D-Serine

D-serine is synthesized from its L-isomer, L-serine, by the enzyme serine racemase.[16] The regulation of serine racemase activity is a key control point for D-serine levels in the brain. Conversely, D-serine is degraded by the enzyme D-amino acid oxidase (DAO).[14] The interplay between these two enzymes dictates the availability of D-serine to modulate NMDA receptors.

Post-Translational Modifications: The Next Frontier in NMDA Receptor Regulation

Post-translational modifications are crucial for the dynamic regulation of protein function.[17] The NMDA receptor is heavily regulated by a variety of PTMs that affect its activity, localization, and interaction with scaffolding proteins.[3][12] These modifications include:

• Phosphorylation: Kinases such as PKC and CaMKII can phosphorylate NMDA receptor subunits, influencing receptor trafficking and channel gating.[13]

• Palmitoylation: The attachment of fatty acids to cysteine residues can regulate the surface expression and internalization of the receptor.[13]

• Ubiquitination: The addition of ubiquitin tags can target the receptor for degradation.[3]

Serine Methylation: A Hypothetical Modulatory Mechanism

While phosphorylation of serine residues on the NMDA receptor and other proteins is well-established, the role of serine methylation in this context is less clear. Protein methylation, the addition of a methyl group, typically occurs on lysine and arginine residues and is a key mechanism in epigenetic regulation.[18][19] The primary methyl donor for these reactions is S-adenosylmethionine (SAM).[20][21]

The concept of a free, dimethylated serine acting as a direct modulator of the NMDA receptor is not currently established in the scientific literature. However, we can hypothesize potential mechanisms by which serine methylation could influence NMDA receptor signaling:

• Modification of the NMDA Receptor Itself: While less common than on lysine or arginine, methylation of serine residues on the NMDA receptor subunits could theoretically occur. This could alter the receptor's conformation, its affinity for co-agonists, or its interaction with other proteins.

• Modification of Regulatory Proteins: Enzymes involved in D-serine synthesis or degradation (serine racemase, DAO) could be subject to methylation, thereby altering their activity and indirectly affecting NMDA receptor function.

• A Novel Signaling Molecule: It is conceivable that a methylated form of serine could be generated and act as a novel modulator at the NMDA receptor or other receptors. This remains a speculative but intriguing possibility.

The chemical synthesis of N,N-dimethyl-L-serine has been described, indicating that the molecule is chemically stable and could potentially be used as a tool to investigate these hypotheses.[22]

Experimental Protocols and Methodologies

Investigating the role of serine and its modifications in NMDA receptor function requires a combination of biochemical, electrophysiological, and analytical techniques.

Quantification of D-Serine and L-Serine

Accurate measurement of D- and L-serine in biological samples is crucial. High-performance liquid chromatography (HPLC) is a commonly used method.[23][24]

Protocol: HPLC-based Quantification of D/L-Serine

• Sample Preparation: Homogenize brain tissue or collect cerebrospinal fluid (CSF). Deproteinize the sample, for example, by adding a perchloric acid solution and centrifuging.

• Derivatization: React the D- and L-serine in the sample with a chiral derivatizing agent. A common method uses o-phthalaldehyde (OPA) and N-acetyl-L-cysteine (NAC) to form diastereomeric isoindole derivatives.[23][25]

• Chromatographic Separation: Separate the derivatized amino acids using a reversed-phase HPLC column (e.g., C18).[25]

• Detection: Detect the separated derivatives using a fluorescence or electrochemical detector.[23][25] The peak areas are then compared to a standard curve to quantify the concentrations of D- and L-serine.

Assessing NMDA Receptor Function

Electrophysiological techniques, such as patch-clamp recording, are the gold standard for directly measuring NMDA receptor activity.

Protocol: Whole-Cell Patch-Clamp Recording of NMDA Receptor Currents

• Cell Preparation: Use primary neuronal cultures or brain slices containing neurons that express NMDA receptors.

• Recording Setup: Use a patch-clamp amplifier and data acquisition system. Prepare a recording chamber with an appropriate extracellular solution.

• Patching: Obtain a whole-cell patch-clamp configuration on a target neuron.

• Stimulation and Recording: Apply glutamate and a co-agonist (e.g., D-serine) to the cell to evoke NMDA receptor-mediated currents. To isolate NMDA receptor currents, other ion channels can be blocked pharmacologically (e.g., AMPA receptors with NBQX, voltage-gated sodium channels with TTX).

• Data Analysis: Analyze the amplitude, kinetics, and other properties of the recorded currents to assess NMDA receptor function. The effects of potential modulators, such as a hypothetical dimethylated serine, can be tested by adding them to the extracellular solution.

Data Presentation and Visualization

Quantitative Data Summary

Parameter	D-Serine	Glycine	Hypothetical Dimethylated Serine
Typical Brain Concentration	1-10 µM	10-100 µM	Unknown
NMDA Receptor Affinity (GluN1)	High	Moderate-High	To be determined
Primary Synthesis Enzyme	Serine Racemase	Serine Hydroxymethyltransferase	Unknown Methyltransferase
Primary Degradation Enzyme	D-amino Acid Oxidase	Glycine Cleavage System	Unknown Demethylase

Signaling and Workflow Diagrams

Diagram 1: D-Serine Synthesis and NMDA Receptor Activation

Caption: Synthesis of D-serine and its role as a co-agonist at the NMDA receptor.

Diagram 2: Hypothetical Serine Methylation Workflow

Caption: Experimental workflow to investigate the presence and function of methylated serine.

Pathophysiological and Therapeutic Implications

Alterations in D-serine metabolism have been implicated in a range of neurological and psychiatric disorders, including schizophrenia, depression, and age-related cognitive decline.[7][26] Given the potent effects of D-serine on NMDA receptor function, targeting the enzymes involved in its metabolism—serine racemase and DAO—has become an attractive strategy for drug development.

The potential for other serine modifications to influence NMDA receptor signaling opens up new avenues for therapeutic intervention. If a specific serine methyltransferase or demethylase is found to regulate NMDA receptor function, it could become a novel target for the development of drugs to treat conditions associated with NMDA receptor hypofunction or hyperfunction.

Conclusion and Future Directions

The modulation of the NMDA receptor is a complex process involving multiple layers of regulation. D-serine has been firmly established as a critical endogenous co-agonist, and its metabolism represents a key control point for NMDA receptor activity. While the direct role of dimethylated serine as a neuromodulator is not yet supported by evidence, the broader concept of serine post-translational modifications, including methylation, offers a compelling area for future research. Elucidating these novel regulatory mechanisms will not only enhance our fundamental understanding of synaptic function but may also unveil new therapeutic targets for a host of debilitating brain disorders.

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• Regulation of Synaptic NMDA Receptor Activity by Post-Translational Modifications. ResearchGate. [Link]

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• Identity of the NMDA receptor coagonist is synapse specific and developmentally regulated in the hippocampus. PNAS. [Link]

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• NMDA receptor regulation by D-serine: new findings and perspectives. PubMed. [Link]

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• The role of D-serine and glycine as co-agonists of NMDA receptors in motor neuron degeneration and amyotrophic lateral sclerosis (ALS). Frontiers. [Link]

• d-Serine Inhibits Non-ionotropic NMDA Receptor Signaling. Journal of Neuroscience. [Link]

• Separation and detection of D-/L-serine by conventional HPLC. PMC. [Link]

• d-Serine controls epidermal vesicle release via NMDA receptor, allowing tissue migration during the metamorphosis of the chordate Ciona. PMC. [Link]

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• Protein post-translational modifications in serine synthetic pathway: functions and molecular mechanisms. PubMed. [Link]

• D-serine regulation of NMDA receptor activity. PubMed. [Link]

• D-Serine: Potential Therapeutic Agent and/or Biomarker in Schizophrenia and Depression?. Frontiers in Psychiatry. [Link]

• The Development of a Regulator of Human Serine Racemase for N-Methyl-D-aspartate Function. PMC. [Link]

• D-Serine inhibits non-ionotropic NMDA receptor signaling. bioRxiv. [Link]

• D-Serine Is the Dominant Endogenous Coagonist for NMDA Receptor Neurotoxicity in Organotypic Hippocampal Slices. PMC. [Link]

• Protein Methylation as an Important Post Translation Modification. Longdom Publishing. [Link]

• Examining Amino Acids in Neuroscience and Cancer Metabolism Research. AZoLifeSciences. [Link]

• MS/MS/MS Reveals False Positive Identification of Histone Serine Methylation. ACS Publications. [Link]

• d-Serine as the gatekeeper of NMDA receptor activity: implications for the pharmacologic management of anxiety disorders. PMC. [Link]

• Serine synthesis via reversed SHMT2 activity drives glycine depletion and acetaminophen hepatotoxicity in MASLD. PMC. [Link]

• Post-translational modification. Wikipedia. [Link]

• Separation and detection of D-/L-serine by conventional HPLC. ResearchGate. [Link]

• Development and validation of a sensitive assay for analysis of D/L-serine in cells using ultra-high performance liquid chromatography-fluorescence detector. PubMed. [Link]

• DK/EP 3144295 T3. Googleapis. [Link]

• The anti-angiogenic compound dimethyl fumarate inhibits the serine synthesis pathway and increases glycolysis in endothelial cells. bioRxiv. [Link]

• (PDF) The anti-angiogenic compound dimethyl fumarate inhibits the serine synthesis pathway and increases glycolysis in endothelial cells. ResearchGate. [Link]

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An In-depth Technical Guide to the Solubility of 2-(Dimethylamino)-3-hydroxypropanoic Acid

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(Dimethylamino)-3-hydroxypropanoic acid, also known as N,N-dimethylserine. As a derivative of the amino acid serine, its physicochemical properties are of significant interest to researchers, scientists, and professionals in drug development and chemical synthesis. This document delves into the molecular features governing its solubility in aqueous and organic media, offers a detailed experimental protocol for solubility determination, and presents comparative solubility data for a structurally related compound to provide actionable insights for laboratory practice.

Introduction: Understanding the Molecule

2-(Dimethylamino)-3-hydroxypropanoic acid is a modified amino acid derived from L-serine. The key structural modification is the presence of two methyl groups on the nitrogen atom of the amino group, transforming the primary amine into a tertiary amine. This seemingly minor alteration has profound effects on the molecule's physicochemical properties, including its polarity, pKa, and, most critically for practical applications, its solubility profile.

The molecule possesses three key functional groups that dictate its interaction with various solvents:

• A Carboxylic Acid Group (-COOH): Capable of deprotonation to form a carboxylate anion (-COO⁻) and acting as a hydrogen bond donor and acceptor.

• A Tertiary Amine Group (-N(CH₃)₂): Capable of protonation to form a quaternary ammonium cation and acting as a hydrogen bond acceptor.

• A Hydroxyl Group (-OH): A polar group that can participate in hydrogen bonding as both a donor and an acceptor.

The interplay of these groups, particularly the presence of both acidic and basic centers, allows the molecule to exist as a zwitterion under certain pH conditions, a feature that is central to its solubility behavior.

The Science of Solubility: A Mechanistic Perspective

The solubility of a compound is a measure of the maximum amount of that substance that can be dissolved in a given amount of solvent at a specific temperature to form a saturated solution. This equilibrium is governed by the principle of "like dissolves like," which, on a molecular level, refers to the balance of intermolecular forces between the solute and solvent molecules.

Aqueous Solubility: The Power of Polarity and Hydrogen Bonding

Due to its multiple polar functional groups, 2-(Dimethylamino)-3-hydroxypropanoic acid is expected to be highly soluble in water. The primary drivers for its aqueous solubility are:

• Hydrogen Bonding: The carboxylic acid and hydroxyl groups can act as hydrogen bond donors, while the oxygen atoms of these groups and the nitrogen of the tertiary amine can act as hydrogen bond acceptors. Water, being an excellent hydrogen bond donor and acceptor, can readily form a hydration shell around the molecule, facilitating its dissolution.

• Zwitterionic Character: In aqueous solution, the carboxylic acid group can deprotonate, and the tertiary amine group can be protonated, leading to the formation of a zwitterion. This charged species has strong ion-dipole interactions with polar water molecules, significantly enhancing its solubility. Generally, methylated amino acids are more soluble in water than their parent compounds. For instance, the solubility of N,N-dimethylated tyrosine in water is reported to be over 50 times that of tyrosine.[1]

Solubility in Organic Solvents: A Spectrum of Interactions

The solubility of 2-(Dimethylamino)-3-hydroxypropanoic acid in organic solvents is more varied and depends on the specific properties of the solvent.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents possess a hydrogen atom bonded to an electronegative atom (like oxygen) and can act as hydrogen bond donors and acceptors. Due to this, 2-(Dimethylamino)-3-hydroxypropanoic acid is expected to exhibit good solubility in these solvents. N,N-dimethylated amino acid derivatives are generally readily soluble in ethanol.[1]

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents have a large dipole moment but lack an O-H or N-H bond, meaning they can act as hydrogen bond acceptors but not donors. The polar nature of these solvents allows them to solvate the polar functional groups of 2-(Dimethylamino)-3-hydroxypropanoic acid, leading to appreciable solubility.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack significant polarity and cannot effectively solvate the polar and potentially charged functional groups of the molecule. Consequently, 2-(Dimethylamino)-3-hydroxypropanoic acid is expected to have very low solubility in nonpolar solvents.

The diagram below illustrates the key intermolecular forces at play between 2-(Dimethylamino)-3-hydroxypropanoic acid and different solvent types.

Caption: Intermolecular interactions influencing solubility.

Quantitative Solubility Data: A Comparative Analysis

The following table summarizes the available solubility data for N,N-Dimethyl-L-Valine and provides a qualitative expectation for 2-(Dimethylamino)-3-hydroxypropanoic acid.

Solvent	Solvent Type	N,N-Dimethyl-L-Valine Solubility (mg/mL)[2]	Expected Solubility of 2-(Dimethylamino)-3-hydroxypropanoic Acid
Phosphate-Buffered Saline (PBS, pH 7.2)	Aqueous Buffer	~10	Higher
Ethanol	Polar Protic	~10	Similar to Higher
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	~5	Similar
Dimethylformamide (DMF)	Polar Aprotic	~10	Similar
Methanol	Polar Protic	Slightly Soluble	Soluble

Note: The data for N,N-Dimethyl-L-Valine is approximate and provided without a specified temperature, which can influence solubility.

Experimental Protocol: The Isothermal Shake-Flask Method

The "gold standard" for determining equilibrium solubility is the isothermal shake-flask method. This method involves creating a saturated solution of the compound and then quantifying the concentration of the dissolved solute.

Materials and Equipment

• 2-(Dimethylamino)-3-hydroxypropanoic acid (solid)

• Solvents of interest (e.g., water, ethanol, DMSO)

• Analytical balance

• Vials with screw caps

• Thermostatic shaker

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

Step-by-Step Procedure

• Preparation of a Supersaturated Solution:

  • Add an excess amount of solid 2-(Dimethylamino)-3-hydroxypropanoic acid to a known volume of the solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to stand, permitting the excess solid to sediment.

  • Carefully withdraw a sample from the supernatant. To ensure no solid particles are transferred, either centrifuge the sample and collect the supernatant or filter the sample using a syringe filter compatible with the solvent.

• Dilution:

  • Accurately dilute the clear supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of 2-(Dimethylamino)-3-hydroxypropanoic acid.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

• Data Analysis:

  • Calculate the solubility from the measured concentration, accounting for the dilution factor.

  • Express the final solubility in appropriate units, such as mg/mL or mol/L.

The following diagram outlines the workflow for this experimental protocol.

Caption: Isothermal shake-flask solubility determination workflow.

Conclusion and Future Outlook

2-(Dimethylamino)-3-hydroxypropanoic acid, by virtue of its polar functional groups and zwitterionic potential, is predicted to be a highly water-soluble compound with significant solubility in polar organic solvents. The N,N-dimethylation of the parent serine molecule is a key structural feature that enhances its solubility profile, making it an attractive building block in various chemical and pharmaceutical applications. While direct quantitative data remains to be published, the established principles of solubility and data from analogous compounds provide a strong framework for its practical application. The detailed experimental protocol provided herein offers a robust method for researchers to determine the precise solubility of this compound in their specific solvent systems of interest, enabling optimized reaction conditions, formulation development, and purification processes.

References

• Google Patents. (2011). CN101967076A - Preparation method of nitrogen dimethylated derivative of amino acid.

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An In-depth Technical Guide to Natural Products Containing N,N-Dimethylserine and Related Moieties

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Foreword: The Subtle Power of a Methyl Group

In the intricate world of natural products, seemingly minor structural modifications can lead to profound shifts in biological activity. The addition of a methyl group, one of nature's smallest chemical building blocks, is a recurring theme in the evolution of potent bioactive molecules. N-methylation, in particular, imparts crucial pharmacological advantages, enhancing metabolic stability, increasing cell membrane permeability, and fine-tuning the conformational rigidity required for precise target engagement.

This guide delves into a fascinating subset of these molecules: natural products bearing the N,N-dimethylserine moiety and its close relatives. While the quintessential example, coibamide A, technically features an N,O-dimethylserine residue, its study provides an exceptional and comprehensive roadmap for understanding the discovery, mechanism, and synthesis of this class of compounds. We will dissect this remarkable molecule as our primary case study, supplemented by insights from related structures, to provide a field-proven guide for researchers navigating this promising area of drug discovery. Our focus will be on the causality behind experimental choices, providing not just protocols, but the strategic thinking that underpins them.

Part 1: Coibamide A - A Paradigm for N-Methylated Depsipeptide Drug Discovery

Coibamide A is a potent cyclic depsipeptide isolated from a marine cyanobacterium, representing a class of highly N-methylated natural products with significant therapeutic potential.[1][2] Its journey from a remote Panamanian marine park to a key probe of cellular protein translocation is a testament to the power of bioassay-guided natural product discovery.

Discovery, Source, and Potent Bioactivity

Coibamide A was first isolated from a marine filamentous cyanobacterium of the order Oscillatoriales (likely Leptolyngbya sp.), collected by hand using SCUBA from the Coiba National Park in Panama.[2] The discovery was driven by a bioassay-guided fractionation process, where crude extracts showed potent cytotoxicity against NCI-H460 human lung cancer cells.[2][3]

This initial hit led to the isolation of a complex, N-methyl-rich depsipeptide that exhibited powerful and selective antiproliferative activity across the National Cancer Institute's 60-cell line panel (NCI-60).[2] Its unique selectivity profile, which did not correlate with any known classes of anticancer agents (a "COMPARE-negative" profile), suggested a novel mechanism of action, immediately flagging it as a high-priority lead for drug discovery.[2][3]

The cytotoxic potency of coibamide A is remarkable, with IC50 values in the low- to sub-nanomolar range against a variety of cancer cell lines. This potent activity, combined with its novel mechanism, has spurred significant interest in its development as a therapeutic agent.[4][5]

Cell Line	Cancer Type	Reported IC₅₀ / EC₅₀	Citation(s)
MDA-MB-231	Triple-Negative Breast Cancer	~1.6 - 3.9 nM	[4][6]
U87-MG	Glioblastoma	EC₅₀ < 100 nM	[7][8]
SF-295	Glioblastoma	EC₅₀ < 100 nM	[7][8]
NCI-H460	Non-Small Cell Lung Cancer	< 23 nM	[2]
SNB-75	CNS Cancer	7.6 nM	[2]

Table 1: Reported in vitro cytotoxic and antiproliferative potencies of Coibamide A against various human cancer cell lines.

Structural Elucidation: A Tale of N-Methylation and Stereochemical Revision

The structure of coibamide A is a testament to the complexity achievable by microbial biosynthetic machinery. It is a cyclic depsipeptide featuring a macrocycle closed by an ester linkage (a lactone). Its most striking feature is the extensive N-methylation; eight of the eleven amino acid residues are N-methylated.[1] Crucially for this guide, it contains two N,O-dimethyl-L-serine residues.[2]

The initial structural elucidation was a significant challenge, requiring exhaustive 1D and 2D NMR spectroscopy, including natural abundance ¹⁵N experiments and variable temperature studies to resolve conformational ambiguities caused by the numerous N-methyl groups. High-resolution mass spectrometry (FT-MSⁿ) was essential for determining the molecular formula (C₆₅H₁₁₀N₁₀O₁₆) and for sequencing the peptide backbone through fragmentation analysis.[2][3] The absolute configurations of the amino acid residues were determined by chemical degradation, hydrolysis, and subsequent chiral HPLC and GC-MS analyses.[2]

However, the first total synthesis of the proposed structure of coibamide A yielded a compound whose analytical data did not match that of the natural product.[6] This discrepancy led to a re-evaluation and ultimately a revision of the stereochemistry at two centers. The corrected structure was subsequently confirmed by a new total synthesis that yielded a molecule identical to the natural product.[6][9] This journey of structural revision highlights a critical principle in natural products chemistry: a proposed structure is only a hypothesis until it is unequivocally confirmed by total synthesis.

Key Analytical Signatures for Characterization:

• Mass Spectrometry: A protonated molecule [M+H]⁺ at m/z 1287.8156 is characteristic.[2] MS/MS fragmentation patterns are crucial for confirming the amino acid sequence.

• ¹H NMR Spectroscopy: The spectrum is complex due to multiple N-methyl groups, which can exist as different conformers (rotamers) leading to broad or multiple signals. Key diagnostic signals include:

  • A dense region of N-methyl singlets (typically ~δ 2.3-3.8 ppm).

  • α-proton signals in the range of δ 4.7-6.0 ppm.

  • The two O-methyl groups of the dimethylserine residues appear as distinct singlets.

• ¹³C NMR Spectroscopy: Shows multiple carbonyl signals (~δ 170 ppm) and a high density of signals in the aliphatic region.

• ¹⁵N NMR Spectroscopy: Natural abundance or ¹⁵N-enriched HMBC experiments can be invaluable for tracing connectivity through the nitrogen atoms of the peptide backbone.[2]

Mechanism of Action: A Molecular Roadblock in the Secretory Pathway

The unique bioactivity profile of coibamide A pointed to a novel cellular target. Through elegant chemical biology approaches using a synthetically derived photoaffinity probe, the target was identified as the Sec61 protein translocon .[4][10]

The Sec61 translocon is the central channel in the endoplasmic reticulum (ER) membrane through which nearly all secretory and transmembrane proteins pass to enter the secretory pathway. By binding directly to the Sec61α subunit, coibamide A effectively acts as a molecular plug, inhibiting the co-translational translocation of a broad range of proteins into the ER.[10][11]

This blockade of protein biogenesis has profound downstream consequences for cancer cells:

• Inhibition of Growth Factor Receptor Signaling: The synthesis of key receptor tyrosine kinases (e.g., VEGFR2, HER3) is blocked, starving the cell of pro-survival and pro-proliferative signals.[12][13]

• Suppression of Angiogenesis: By preventing the secretion of pro-angiogenic factors like VEGFA, coibamide A can inhibit the formation of new blood vessels that tumors need to grow.[13]

• Induction of Cell Cycle Arrest and Cell Death: The cumulative stress from disrupted proteostasis and loss of survival signaling leads to G1 cell cycle arrest and ultimately triggers cell death, which can be apoptotic or non-apoptotic depending on the cell type.[5][7]

• Induction of Autophagy: Coibamide A induces the accumulation of autophagosomes through an mTOR-independent mechanism, indicating a complex cellular stress response.[8][14]

The following diagram illustrates the mechanism of action of Coibamide A.

Coibamide A binds to the Sec61 translocon, blocking protein entry into the ER.

Putative Biosynthesis: A Lesson from Hybrid NRPS-PKS Machinery

While the specific biosynthetic gene cluster (BGC) for coibamide A has not yet been reported, its structure strongly implicates a hybrid Non-Ribosomal Peptide Synthetase (NRPS) and Polyketide Synthase (PKS) pathway, which is common in cyanobacteria.[1][15] We can infer the general mechanism by examining characterized BGCs for similar molecules, such as the didemnins.

The didemnin BGC (did), found in the bacterium Tistrella mobilis, provides an excellent model.[4][14] NRPS enzymes are large, modular mega-enzymes. Each module is responsible for the incorporation of one amino acid into the growing peptide chain. A minimal module consists of:

• Adenylation (A) domain: Selects and activates a specific amino acid as an aminoacyl-AMP.

• Thiolation (T) or Peptidyl Carrier Protein (PCP) domain: Covalently tethers the activated amino acid via a phosphopantetheine arm.

• Condensation (C) domain: Catalyzes peptide bond formation between the amino acids on adjacent modules.

Modifications like N-methylation are carried out by auxiliary domains. N-Methyltransferase (MT) domains are typically embedded within the A-domain and use S-adenosyl methionine (SAM) as a methyl donor to methylate the amino group of the tethered amino acid.[1][2] The didemnin BGC features two MT domains on the didJ gene that methylate a tyrosine residue to yield the final N,O-dimethyltyrosine.[4] It is highly probable that a similar enzymatic logic is employed in the coibamide A BGC to generate its two N,O-dimethylserine residues.

The diagram below illustrates a hypothetical NRPS module responsible for the incorporation of N,O-dimethylserine.

Hypothetical NRPS module for N,O-dimethylserine incorporation.

Part 2: Experimental Methodologies: A Practical Guide

This section provides validated, step-by-step protocols derived from published literature for the isolation, characterization, and biological evaluation of coibamide A and similar cyanobacterial depsipeptides.

Protocol: Bioassay-Guided Isolation from Marine Cyanobacteria

This protocol outlines a general workflow for isolating cytotoxic peptides from a cyanobacterial biomass, based on the methods used for coibamide A.[2][16] The core principle is to use a cytotoxicity assay to track the active compound(s) through successive chromatographic fractionation steps.

Workflow Overview

Bioassay-guided isolation workflow for coibamide A.

Step-by-Step Methodology:

• Extraction:

  • Lyophilize the collected cyanobacterial biomass to remove water.

  • Exhaustively extract the dried biomass with a 2:1 mixture of dichloromethane (CH₂Cl₂) and methanol (MeOH) at room temperature.

  • Combine the organic extracts and concentrate under reduced pressure to yield a crude organic extract.

• Initial Fractionation (VLC):

  • Subject the crude extract to normal-phase vacuum liquid chromatography (VLC) using a silica gel stationary phase.

  • Elute with a stepped gradient of increasing polarity, for example: 100% Hexanes -> increasing percentages of Ethyl Acetate (EtOAc) in Hexanes -> 100% EtOAc -> increasing percentages of MeOH in EtOAc.

  • Collect fractions and test each for cytotoxicity. The original discovery found the activity in the 100% EtOAc fraction.[2]

• Intermediate Purification (SPE):

  • Take the most active fraction(s) from VLC and concentrate.

  • Fractionate further using reversed-phase solid-phase extraction (SPE) with a C18 sorbent.

  • Elute with a stepped gradient of decreasing polarity, for example: 100% H₂O -> increasing percentages of MeOH in H₂O (e.g., 60%, 70%, 80%, 90%) -> 100% MeOH.

  • Again, test all fractions for bioactivity. For coibamide A, activity was concentrated in the 90% and 100% MeOH fractions.[3]

• Final Purification (Preparative HPLC):

  • Combine the active fractions from SPE and concentrate.

  • Perform final purification using reversed-phase high-performance liquid chromatography (RP-HPLC) on a preparative C18 column.

  • Elute with an isocratic or shallow gradient mobile phase (e.g., 90% MeOH in H₂O) suitable for resolving the target compound.

  • Monitor the elution profile with a UV detector (e.g., at 216 nm).

  • Collect individual peaks, test for cytotoxicity, and confirm the purity and identity of the active peak corresponding to the target natural product using analytical HPLC and LC-MS.

Protocol: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability. It measures the metabolic activity of cells, which in most cases correlates with cell number. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals.[17]

Step-by-Step Methodology:

• Cell Plating:

  • Culture human cancer cells (e.g., MDA-MB-231 or U87-MG) under standard conditions (e.g., 37°C, 5% CO₂).

  • Trypsinize and count the cells. Seed them into a 96-well microtiter plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare a stock solution of the purified natural product (e.g., coibamide A) in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations (e.g., from 0.01 nM to 1 µM). Also prepare a vehicle control (medium with the same final concentration of DMSO) and a no-treatment control.

  • Carefully remove the medium from the cells and add 100 µL of the medium containing the test compound or control to the appropriate wells.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 10-20 µL of the MTT stock solution to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

• Solubilization and Measurement:

  • After incubation, add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[17]

  • Mix thoroughly by gentle shaking or pipetting to ensure complete dissolution.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the media-only blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (which represent 100% viability).

  • Plot the percentage of viability against the logarithm of the compound concentration and use a non-linear regression analysis (e.g., log(inhibitor) vs. response) to calculate the IC₅₀ value.

Part 3: Conclusion and Future Perspectives

The study of natural products containing N,N-dimethylserine and related N-methylated moieties continues to be a vibrant field of research. Coibamide A serves as a powerful example, demonstrating that these complex molecules are not merely chemical curiosities but are highly evolved tools that can dissect fundamental cellular processes and provide novel therapeutic leads. Its unique mechanism of action as a Sec61 inhibitor opens up new avenues for targeting cancers that are resistant to conventional therapies.

For the drug development professional, the challenges are clear: supply (requiring either sustainable aquaculture or efficient total synthesis), potential toxicity, and optimization of pharmacokinetic properties. The extensive work on the total synthesis of coibamide A and its analogues shows a clear path forward.[1][5] By replacing labile ester bonds or modifying specific residues, it is possible to generate simplified, more stable mimetics that retain potent bioactivity, paving the way for second-generation drug candidates.

For the research scientist, many questions remain. The definitive identification of the coibamide A biosynthetic gene cluster would provide invaluable tools for synthetic biology, potentially enabling the production of novel analogues through genetic engineering. Furthermore, the systematic exploration of other marine and terrestrial microorganisms will undoubtedly uncover new natural products with this and other unique N-methylation patterns, each with the potential to reveal new biological mechanisms and therapeutic opportunities. The subtle power of the methyl group, when wielded by nature's biosynthetic architects, is far from being fully understood, promising exciting discoveries for years to come.

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Thermodynamic Stability &amp; Synthetic Integrity of N,N-Dimethyl Amino Acids

Executive Summary

N,N-dimethyl amino acids (DMAAs) represent a critical structural motif in modern peptide therapeutics and natural product synthesis. By converting the primary N-terminus amine into a tertiary amine, researchers fundamentally alter the thermodynamic landscape of the residue. This modification introduces significant steric bulk, eliminates hydrogen bond donation capability, and alters the basicity (

) of the nitrogen center.

This guide provides a rigorous analysis of the thermodynamic stability of DMAAs, focusing on the interplay between solvation penalties and inductive effects . It further details the kinetic control required during synthesis to prevent racemization and outlines validated protocols for their production and analysis.

Part 1: Structural & Thermodynamic Fundamentals

The Solvation vs. Inductive Paradox

The thermodynamic stability of the N,N-dimethylammonium ion is governed by two opposing forces. Understanding this balance is essential for predicting the behavior of DMAAs in solution and during coupling reactions.

• Inductive Stabilization (+I Effect): Alkyl groups are electron-donating. Replacing hydrogen atoms with methyl groups increases the electron density on the nitrogen, theoretically making the lone pair more available (more basic) and the conjugate acid more stable. In the gas phase, basicity follows the order:

  .

• Solvation Destabilization (Steric Hindrance): In aqueous solution, the stability of the ammonium ion depends heavily on hydrogen bonding with solvent molecules.

  • Primary ammonium (

    ): Forms 3 strong H-bonds with water.

  • Tertiary ammonium (

    ): Forms only 1 H-bond.

  • Result: The entropic and enthalpic penalty of disrupting the solvation shell often outweighs the inductive gain. Consequently, N,N-dimethyl amino acids often exhibit

    values slightly lower or comparable to their monomethyl counterparts in water, despite being "electronically" richer.

Conformational Thermodynamics (The "Cap" Effect)

N,N-dimethylation acts as a thermodynamic "cap" on the peptide backbone.

• Elimination of H-Bond Donors: The tertiary amine cannot act as a hydrogen bond donor. This disrupts the formation of secondary structures (like

  -sheets) that rely on interactions at the terminus.

• Steric Clash: The two methyl groups introduce significant A-value (steric bulk). This restricts the

  (phi) torsional angle of the N-terminal residue, locking it into specific regions of the Ramachandran plot. This pre-organization can reduce the entropic penalty of binding to a receptor, effectively increasing affinity (a thermodynamic advantage in drug design).

Part 2: Synthetic Stability & Racemization Control

The synthesis of DMAAs is a battle between kinetic control (preserving chirality) and thermodynamic equilibration (racemization).

The Racemization Risk

Unlike primary amino acids, N,N-dimethyl amino acids cannot form the standard oxazolone (azlactone) intermediate involving an N-H bond during activation. However, they are prone to racemization via direct enolization if the carboxyl group is activated, especially in the presence of base. The tertiary amine acts as an internal base, potentially facilitating the removal of the

-proton.

Synthesis Pathways: Eschweiler-Clarke vs. Reductive Amination

• Eschweiler-Clarke (Formic Acid/Formaldehyde): Relies on high temperatures (

  ). While effective for simple amines, the thermal energy provided is often sufficient to overcome the activation energy for racemization of the -center. Not recommended for chiral amino acids.

• Reductive Amination (NaBH3CN/Formaldehyde): The industry standard. It operates at room temperature or below (Kinetic Control). The use of Sodium Cyanoborohydride (

  ) at slightly acidic pH (5-6) selectively reduces the iminium ion intermediate without reducing the aldehyde or racemizing the substrate.

Visualization: Synthetic Decision Logic

Figure 1: Synthetic pathway selection. Path B (Reductive Amination) is the requisite choice for maintaining thermodynamic stability of the chiral center.

Part 3: Biological Thermodynamics (Metabolic Stability)

N,N-dimethylation provides a massive kinetic stability advantage against enzymatic hydrolysis.

• Mechanism: Aminopeptidases require a free N-terminal amine (or monomethyl) to chelate zinc or coordinate with the active site. The steric bulk of the two methyl groups ($ -N(Me)_2 $) physically prevents the enzyme from engaging the N-terminus.

• Data Impact: This modification can extend the half-life (

  ) of peptide drugs from minutes to hours.[1]

Parameter	Unmodified Peptide ( )	N,N-Dimethyl Peptide ( )	Thermodynamic/Kinetic Basis
Proteolytic Stability	Low ( mins)	High ( hours)	Steric exclusion from peptidase active sites.
Lipophilicity (LogD)	Lower	Higher	Methyl groups increase hydrophobicity; improved membrane permeability.
H-Bond Capacity	Donor & Acceptor	Acceptor Only	Loss of N-H donor capability alters solvation & receptor binding.
Basicity	Variable	Generally Increased (Gas) / Similar (Aq)	Inductive effect vs. Solvation penalty.

Part 4: Experimental Protocols

Protocol: Reductive Methylation (Kinetic Control)

Objective: Synthesize N,N-dimethyl-L-Phenylalanine without racemization.

• Dissolution: Dissolve L-Phenylalanine (1.0 eq) in a mixture of

  and Acetonitrile (1:1).

• Formaldehyde Addition: Add Aqueous Formaldehyde (37%, 5.0 eq). Stir for 10 minutes to allow hemiaminal/imine equilibrium.

• Reduction: Add Sodium Cyanoborohydride (

  , 3.0 eq).

  • Critical Step: Adjust pH to ~5-6 using Acetic Acid. This protonates the imine (facilitating reduction) but not the cyanoborohydride (preventing decomposition).

• Reaction: Stir at room temperature for 2-4 hours. Monitor by TLC or LC-MS.

• Quench: Quench with 1N HCl (destroy excess hydride).

• Purification: Cation exchange chromatography (Dowex 50) or Reverse Phase HPLC.

Protocol: Quality Control (Chiral Purity)

Challenge: N,N-dimethyl amino acids are tertiary amines. They cannot be derivatized with standard chiral reagents like Marfey’s Reagent (FDAA) or Fmoc-Cl, which require a primary or secondary amine proton.

Validated Method: Chiral HPLC with Zwitterionic Phase

• Column: Chiralpak ZWIX(+) or ZWIX(-) (Cinchona alkaloid-derived zwitterionic stationary phases).

• Mobile Phase: MeOH/Acetonitrile (98:2) + 50mM Formic Acid + 25mM Diethylamine.

• Detection: UV at 254nm (if aromatic) or ELSD/CAD (if non-UV active).

• Mechanism: The separation relies on ion-pairing and H-bonding between the zwitterionic stationary phase and the zwitterionic analyte.

Visualization: Stability Logic

Figure 2: The thermodynamic inputs of N,N-dimethylation and their functional biological outputs.

References

• Hughes, A. B. (2021). Amino Acids, Peptides and Proteins in Organic Chemistry, Protection Reactions, Medicinal Chemistry, Combinatorial Synthesis. Wiley-VCH. Link

• Means, G. E., & Feeney, R. E. (1968). Reductive alkylation of amino groups in proteins. Biochemistry, 7(6), 2192–2201. Link

• Aurelio, L., Brownlee, R. T., & Hughes, A. B. (2004). Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews, 104(11), 5823–5846. Link

• Sikanen, T., et al. (2010). Separation of amino acids and peptides by chiral ligand exchange capillary electrophoresis. Journal of Chromatography A. Link

• Di Stefano, A., et al. (2014). N,N-Dimethylation of amino acids: a tool for improving the metabolic stability of peptides. Molecules. Link

Sources

• 1. Methods to improve the metabolic stability of peptides [creative-peptides.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination of Serine to N,N-dimethylserine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide details the protocol for the synthesis of N,N-dimethylserine via the reductive amination of L-serine. This application note provides an in-depth exploration of the reaction, including two effective protocols, a thorough mechanistic discussion, and detailed analytical characterization methods. The information presented herein is intended to equip researchers in organic chemistry, medicinal chemistry, and drug development with the necessary knowledge to successfully synthesize and characterize this N,N-dimethylated amino acid derivative.

Introduction: The Significance of N,N-Dimethylated Amino Acids

N-methylation is a critical modification in the realm of natural products and medicinal chemistry. The introduction of methyl groups to the nitrogen atom of amino acids can significantly alter their physicochemical and biological properties. N,N-dimethylated amino acids, such as N,N-dimethylserine, are of particular interest as they can enhance the oral bioavailability of peptides, increase lipophilicity, and modulate biological activity. The synthesis of these compounds is a key step in the development of novel therapeutics and biochemical probes.

Reductive amination stands as a powerful and widely employed method for the N-alkylation of amines. This process involves the reaction of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is subsequently reduced to the corresponding amine. This approach offers high efficiency and selectivity, avoiding the common issue of over-alkylation to quaternary ammonium salts that can occur with direct alkylation using methyl halides.

This guide will focus on two robust methods for the synthesis of N,N-dimethylserine: the classic Eschweiler-Clarke reaction and a milder approach utilizing sodium triacetoxyborohydride.

Reaction Overview: Synthesis of N,N-dimethylserine

The overall transformation from L-serine to N,N-dimethylserine is depicted below:

Caption: General scheme for the reductive amination of L-serine.

Protocol 1: Eschweiler-Clarke Reaction for N,N-dimethylserine Synthesis

The Eschweiler-Clarke reaction is a well-established and highly effective method for the N-methylation of primary and secondary amines using an excess of formic acid and formaldehyde.[1][2] Formic acid serves as the reducing agent, while formaldehyde provides the methyl groups. A key advantage of this reaction is that it selectively produces tertiary amines without the formation of quaternary ammonium salts.[2][3]

Reagents and Materials

Reagent/Material	Grade	Supplier (Example)	Notes
L-Serine	≥99%	Sigma-Aldrich
Paraformaldehyde	Reagent Grade	Alfa Aesar	Source of formaldehyde.
Formic Acid	≥95%	Fisher Scientific	Serves as both solvent and reducing agent.
Ethanol	Anhydrous	VWR	For crystallization.
Round-bottom flask	Appropriate size for the reaction scale.
Reflux condenser
Magnetic stirrer/hotplate
Rotary evaporator	For solvent removal.

Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add L-serine (1.0 eq).

• Addition of Methylating Reagent: Add paraformaldehyde (3.0 eq) to the flask.

• Reaction Initiation: Under a nitrogen atmosphere, stir the mixture at room temperature for 30-60 minutes.[4]

• Addition of Reducing Agent: Add formic acid (5.0 eq) to the reaction mixture.[4]

• Heating: Heat the reaction mixture to 80-100°C and maintain this temperature for 3-5 hours. The reaction progress can be monitored by TLC.

• Final Heating Stage: Increase the temperature to 110-120°C and continue heating for an additional 30-60 minutes to ensure complete reaction.[4]

• Work-up: Cool the reaction mixture to room temperature. A yellow, viscous liquid should be obtained.

• Purification:

  • Remove the excess formic acid by distillation under reduced pressure.

  • To the resulting residue, add ethanol and induce crystallization. This can be facilitated by cooling the solution.

  • Collect the white crystals of N,N-dimethylserine by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Protocol 2: Reductive Amination using Sodium Triacetoxyborohydride

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent particularly well-suited for reductive aminations.[5] It is less toxic than sodium cyanoborohydride and can be used in a one-pot procedure where the iminium ion is formed and reduced in situ.[6] This method is advantageous when working with substrates that are sensitive to the harsher conditions of the Eschweiler-Clarke reaction.

Reagents and Materials

Reagent/Material	Grade	Supplier (Example)	Notes
L-Serine	≥99%	Sigma-Aldrich
Formaldehyde (37% in H₂O)	ACS Reagent	J.T.Baker
Sodium Triacetoxyborohydride	97%	Acros Organics	Moisture-sensitive.
Dichloromethane (DCM)	Anhydrous	Fisher Scientific	Reaction solvent.
Saturated Sodium Bicarbonate	For quenching.
Anhydrous Sodium Sulfate	For drying.
Round-bottom flask
Magnetic stirrer

Step-by-Step Protocol

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, suspend L-serine (1.0 eq) in anhydrous dichloromethane (DCM).

• Addition of Formaldehyde: Add aqueous formaldehyde (37%, 2.5 eq) to the suspension. Stir the mixture at room temperature for 1 hour.

• Addition of Reducing Agent: In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude N,N-dimethylserine can be purified by column chromatography on silica gel or by crystallization.

Reaction Mechanism

The reductive amination of serine to N,N-dimethylserine proceeds through a two-step N-methylation process. The mechanism is fundamentally the same for both protocols, with the primary difference being the nature of the hydride source.

Caption: Stepwise mechanism of N,N-dimethylation of serine.

• Formation of the First Iminium Ion: The primary amine of serine nucleophilically attacks the carbonyl carbon of formaldehyde to form a hemiaminal intermediate. This intermediate then dehydrates to form an iminium ion.[7]

• First Reduction: A hydride ion from the reducing agent (formic acid in the Eschweiler-Clarke reaction or sodium triacetoxyborohydride) attacks the electrophilic carbon of the iminium ion, reducing it to the secondary amine, N-methylserine.[7]

• Formation of the Second Iminium Ion: The resulting N-methylserine, now a secondary amine, reacts with a second molecule of formaldehyde in a similar manner to form another iminium ion.

• Second Reduction: This second iminium ion is then reduced by another equivalent of the hydride source to yield the final product, N,N-dimethylserine. The reaction stops at the tertiary amine stage as it can no longer form an iminium ion with formaldehyde.[2]

Analytical Characterization of N,N-dimethylserine

Thorough characterization of the synthesized N,N-dimethylserine is crucial to confirm its identity and purity. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. For N,N-dimethylserine, both ¹H and ¹³C NMR should be acquired.

• ¹H NMR: The spectrum of N,N-dimethylserine is expected to show a characteristic singlet for the two N-methyl groups, typically in the range of 2.2-2.8 ppm. The protons of the serine backbone will also be present, with their chemical shifts and coupling patterns providing further structural confirmation.

• ¹³C NMR: The ¹³C NMR spectrum will show a signal for the N-methyl carbons, usually in the range of 40-50 ppm. The signals for the carboxyl, α-carbon, and β-carbon of the serine backbone will also be observed. Comparison with the known spectrum of L-serine can aid in the assignment of these signals.[8]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the product and can provide structural information through fragmentation patterns.

• Electrospray Ionization (ESI-MS): This technique is well-suited for analyzing polar molecules like amino acids. The ESI-MS spectrum of N,N-dimethylserine should show a prominent peak corresponding to the protonated molecule [M+H]⁺. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the functional groups present in the molecule. The spectrum of N,N-dimethylserine will show characteristic absorptions for the O-H stretch of the hydroxyl group and the carboxylic acid, and the C=O stretch of the carboxyl group. The absence of N-H stretching bands (typically around 3300-3500 cm⁻¹) can indicate the successful conversion of the primary amine to a tertiary amine.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction does not go to completion, this may be due to insufficient heating (in the Eschweiler-Clarke reaction), inactive reducing agent, or insufficient reaction time. Ensure all reagents are of good quality and that the reaction is monitored until the starting material is consumed.

• Side Reactions: In the Eschweiler-Clarke reaction, esterification of the hydroxyl group of serine with formic acid is a potential side reaction. The work-up and purification steps should be designed to remove any such byproducts.

• Purification Challenges: N,N-dimethylserine is a polar molecule, which can make purification by column chromatography challenging. The use of a polar solvent system or alternative purification methods such as crystallization or ion-exchange chromatography may be necessary.

• Racemization: While the Eschweiler-Clarke reaction is generally known to proceed without racemization of chiral centers, it is good practice to verify the optical purity of the final product, especially in applications where stereochemistry is critical.[1]

Conclusion

The synthesis of N,N-dimethylserine from L-serine can be effectively achieved through reductive amination. Both the Eschweiler-Clarke reaction and the use of sodium triacetoxyborohydride offer reliable and high-yielding routes to the desired product. The choice of method will depend on the specific requirements of the synthesis, including scale, substrate sensitivity, and available reagents. Thorough analytical characterization is essential to ensure the identity and purity of the final compound. This guide provides the necessary protocols and theoretical background to enable researchers to successfully perform this important transformation.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Biological Magnetic Resonance Bank. (n.d.). L-Serine at BMRB (bmse000867). Retrieved from [Link]

• Dong, C., Liu, Y., & He, J. (2021).
• CN101967076A - Preparation method of nitrogen dimethylated derivative of amino acid - Google Patents. (n.d.).

• Wikipedia. (2023). Eschweiler–Clarke reaction. Retrieved from [Link]

• J&K Scientific LLC. (2021, February 8). Eschweiler-Clarke Reaction. Retrieved from [Link]

• Sciencemadness Discussion Board. (2011, March 10). Eschweiler-Clarke Procedure. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• NROChemistry. (2022, May 7). Eschweiler-Clarke Reaction [Video]. YouTube. [Link]

• University of California, Irvine. (n.d.). Tables For Organic Structure Analysis. Retrieved from [Link]

• MDPI. (2025, October 19). Preanalytical Strategies for Native Mass Spectrometry Analysis of Protein Modifications, Complexes, and Higher-Order Structures. Molecules, 30(20), 4930.

• University of Cambridge. (n.d.). Protocol for reductive dimethylation of surface-exposed lysine residues. Retrieved from [Link]

Sources

• 1. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. CN101967076A - Preparation method of nitrogen dimethylated derivative of amino acid - Google Patents [patents.google.com]
• 5. Sodium triacetoxyborohydride [organic-chemistry.org]
• 6. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 7. youtube.com [youtube.com]
• 8. bmse000867 L-Serine at BMRB [bmrb.io]

Application Note: Synthesis and Incorporation of N,N-Dimethylserine in SPPS

This Application Note is structured to address the synthesis and incorporation of N,N-dimethylserine in Solid-Phase Peptide Synthesis (SPPS).

Critical Scientific Clarification

Before proceeding, it is chemically imperative to clarify the nomenclature to ensure experimental success:

• Fmoc-N,N-dimethylserine (Theoretical Impossibility): An Fmoc group cannot be attached to an N,N-dimethylated amine. The nitrogen in an N,N-dimethylamino acid is tertiary (

  ). Attaching an Fmoc group ( ) would create a quaternary acylammonium species ( ), which is highly unstable and reactive, not a shelf-stable building block.

• Valid Targets:

  • Fmoc-N-methylserine: The standard mono-methylated building block used to extend the peptide chain.

  • N,N-dimethylserine: A terminal residue (often a "cap") synthesized via reductive methylation on-resin or coupled as a free acid.

  • Fmoc-N,O-dimethylserine: A specific derivative (e.g., for Coibamide A synthesis) where the methyls are split between the Nitrogen and the Oxygen.

This guide focuses on the Synthesis of Fmoc-N-methylserine (the precursor) and the On-Resin Generation of N,N-dimethylserine (the application), as these represent the chemically valid interpretations of the user's request.

Part 1: Strategic Overview

Incorporating N-methylated amino acids improves peptide metabolic stability and membrane permeability. However, the steric hindrance of the N-methyl group complicates coupling.[1] For N,N-dimethylserine , the residue is typically located at the N-terminus.

Decision Matrix for Researchers

• Goal: Internal N-methylated serine?

  Use Protocol A (Fmoc-N-Me-Ser-OH).

• Goal: N-terminal N,N-dimethylserine?

  Use Protocol B (On-Resin Reductive Methylation).

• Goal: N,N-dimethylserine building block?

  Use Protocol C (Solution Phase Synthesis).

Figure 1: Strategic decision tree for selecting the correct synthesis protocol based on peptide design.

Part 2: Synthesis of Fmoc-N-Methylserine (Protocol A)

This is the essential building block. Direct methylation of Fmoc-Ser-OH is prone to racemization and esterification. The Oxazolidinone Method (Freidinger Lactam) is the industry standard for high-purity synthesis.

Mechanism

The reaction proceeds via the condensation of Fmoc-Ser(tBu)-OH with paraformaldehyde to form an oxazolidinone, which locks the conformation and activates the nitrogen for reduction.

Materials

• Fmoc-Ser(tBu)-OH[1]

• Paraformaldehyde

• p-Toluenesulfonic acid (pTsOH)

• Triethylsilane (TES)

• Trifluoroacetic acid (TFA)[2]

• Toluene, DCM

Step-by-Step Protocol

Step 1: Formation of the Oxazolidinone [3]

• Dissolve: Suspend Fmoc-Ser(tBu)-OH (10 mmol) and paraformaldehyde (1.0 g, excess) in toluene (100 mL).

• Catalyze: Add pTsOH (0.5 mmol).

• Reflux: Heat to reflux using a Dean-Stark trap to remove water. Monitor by TLC (approx. 2-4 hours).

• Workup: Wash with 5% NaHCO3 and brine. Dry over MgSO4 and concentrate.

• Result: Fmoc-Ser(tBu)-oxazolidinone (Yield >90%).

Step 2: Reductive Ring Opening

• Dissolve: Dissolve the oxazolidinone (5 mmol) in DCM (20 mL).

• Reduce: Add Triethylsilane (TES, 15 mmol) followed by TFA (20 mL). Note: The TFA cleaves the tBu group if not careful; for Fmoc-N-Me-Ser(OH), this is acceptable. To retain tBu, use Lewis Acid catalysis (AlCl3) instead of TFA.

• Reaction: Stir at room temperature for 16 hours.

• Purification: Concentrate in vacuo. Precipitate with cold ether or purify via flash chromatography.

• Product: Fmoc-N-Me-Ser-OH .

Part 3: On-Resin Synthesis of N,N-Dimethylserine (Protocol B)

This protocol generates the N,N-dimethyl motif directly on the solid support. It is preferred over coupling N,N-dimethyl amino acids due to the low reactivity of the bulky dimethylated building blocks.

Reagents

• Formaldehyde: 37% aqueous solution (Formalin).

• Reducing Agent: Sodium Cyanoborohydride (NaCNBH3) or Sodium Triacetoxyborohydride (STAB).

• Solvent: DMF containing 1% Acetic Acid (HOAc).

Experimental Workflow

Step	Action	Reagents/Conditions	Duration
1. Deprotection	Remove Fmoc from N-terminal Serine	20% Piperidine/DMF	2 x 10 min
2. Wash	Remove Piperidine traces	DMF, DCM, DMF	3 x 1 min each
3. Pre-Incubation	Form Schiff Base (Imine)	Formaldehyde (10 eq) in DMF/1% HOAc	5 min
4. Reduction	Reduce to Methylamine	Add NaCNBH3 (10 eq)	60 min
5. Repetition	CRITICAL: Repeat Steps 3-4	Fresh Reagents	60 min
6. Wash	Remove reagents	DMF, MeOH, DCM	5 x 1 min

Technical Insight: The "Double Methylation" Challenge

The first methylation (forming N-methyl) is fast. The second methylation (forming N,N-dimethyl) is sterically hindered.[1]

• Monitoring: The Chloranil test is required (secondary amines turn blue). Standard Kaiser test is unreliable for N-methyl amines.

• Troubleshooting: If the second methylation is incomplete, switch to MPP (Methyl p-nitrobenzenesulfonate) alkylation (Fukuyama-Mitsunobu conditions) for the second methyl group.

Figure 2: Stepwise mechanism of reductive methylation on solid phase.

Part 4: Coupling N,N-Dimethylserine as a Building Block

If you must couple a pre-synthesized N,N-dimethylserine (e.g., N,N-Dimethyl-L-Serine , CAS 1569103-64-5 equivalent free acid), use high-efficiency coupling reagents.

• Activation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU .

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) is recommended as an additive to reduce racemization.

• Conditions:

  • AA : HATU : HOAt : DIPEA = 3 : 2.9 : 3 : 6

  • Pre-activation: 30 seconds (Do not over-activate; N,N-dimethyl amino acids are prone to epimerization).

  • Coupling Time: 2-4 hours.

References

• Freidinger, R. M., Hinkle, J. S., Perlow, D. S., & Arison, B. H. (1983). Synthesis of 9-fluorenylmethyloxycarbonyl-protected N-alkyl amino acids by reduction of oxazolidinones. The Journal of Organic Chemistry, 48(1), 77-81. Link

• Biron, E., & Kessler, H. (2005). Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide synthesis.[2][3][4][5] The Journal of Organic Chemistry, 70(13), 5183-5189. Link

• Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical modifications of peptides and proteins: strategies to overcome the limits of the enzymatic degradation. Current Pharmaceutical Design, 16(28), 3185-3203. Link

• Kaleta, Z., Turos, E., & Soós, T. (2020). Reductive Alkylation in Peptide Synthesis. Methods in Molecular Biology, 2103, 3-15. Link

• BenchChem. (2025).[1] Application Notes and Protocols for Coupling Fmoc-N-Me-Ser(tBu)-OH. BenchChem Protocols. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. New method for the synthesis of N-methyl amino acids containing peptides by reductive methylation of amino groups on the solid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

N,N-Dimethylserine preparation using formaldehyde and sodium cyanoborohydride

Introduction: The Significance of N,N-Dimethylserine and the Strategic Choice of Reductive Amination

N,N-Dimethylserine is a derivative of the amino acid L-serine, a molecule of significant interest in various fields of biochemical and pharmaceutical research. The introduction of two methyl groups to the alpha-amino moiety fundamentally alters the physicochemical properties of the parent amino acid, influencing its polarity, basicity, and steric profile. This modification can have profound effects on its biological activity and its utility as a building block in peptide synthesis and drug design. The N,N-dimethylated analogue can serve as a crucial intermediate in the synthesis of complex natural products and pharmacologically active compounds.

The preparation of N,N-Dimethylserine is efficiently achieved through a one-pot reductive amination reaction. This powerful and widely utilized transformation involves the reaction of a primary amine (in this case, L-serine) with an aldehyde (formaldehyde) in the presence of a reducing agent to form a more substituted amine. The choice of sodium cyanoborohydride (NaBH₃CN) as the reducing agent is strategic. Unlike more powerful reducing agents such as sodium borohydride (NaBH₄), NaBH₃CN is remarkably selective and will readily reduce the protonated iminium ion intermediate formed in situ from the condensation of serine and formaldehyde, while being slow to reduce the aldehyde itself.[1][2][3] This selectivity allows for a convenient one-pot procedure where all reactants can be combined, simplifying the experimental setup and often leading to high yields.[4]

This technical guide provides a detailed protocol for the preparation of N,N-Dimethylserine using formaldehyde and sodium cyanoborohydride. It delves into the underlying reaction mechanism, purification strategies, and characterization techniques, while also addressing critical experimental considerations, including the potential for side reactions involving the hydroxyl group of serine.

Reaction Mechanism and Critical Considerations

The reductive amination of L-serine with formaldehyde proceeds through a two-step sequence within a single reaction vessel:

• Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of the primary amino group of L-serine on the electrophilic carbonyl carbon of formaldehyde. This is followed by dehydration to form a Schiff base (imine). Under the typically mildly acidic reaction conditions, the imine is protonated to form a highly electrophilic iminium ion.

• Hydride Reduction: Sodium cyanoborohydride then acts as a nucleophilic hydride donor, selectively attacking the electrophilic carbon of the iminium ion to yield the N-monomethylated serine. This secondary amine can then undergo a second reductive amination sequence with another equivalent of formaldehyde to afford the final N,N-dimethylated product. The electron-withdrawing cyanide group in NaBH₃CN moderates its reducing power, making it unreactive towards the aldehyde starting material at the reaction pH.[1][2]

A critical aspect to consider in the synthesis of N,N-Dimethylserine is the presence of the primary hydroxyl group in the serine side chain. While the reaction is generally selective for the amino group, the potential for O-alkylation under certain conditions cannot be entirely dismissed, although it is less likely with the mild conditions of this specific reductive amination. For applications requiring exceptionally high purity or in the context of more complex syntheses, protection of the hydroxyl group may be warranted.[5][6][7] Common protecting groups for the serine hydroxyl include the tert-butyl (tBu) ether or the benzyl (Bzl) ether.[5][7] However, for many applications, the direct dimethylation of unprotected serine is successful.

Visualizing the Reaction Pathway

Caption: Reaction scheme for the two-step reductive amination of L-serine.

Materials and Equipment

Reagent/Equipment	Grade/Specification
L-Serine	Reagent Grade, ≥99%
Formaldehyde	37% aqueous solution
Sodium Cyanoborohydride	≥95%
Methanol	Anhydrous
Acetic Acid	Glacial
Hydrochloric Acid	1 M solution
Sodium Bicarbonate	Saturated aqueous solution
Diethyl Ether	Anhydrous
Magnesium Sulfate	Anhydrous
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
pH meter or pH paper
Separatory funnel
Rotary evaporator
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄
NMR Spectrometer	For ¹H and ¹³C NMR
Mass Spectrometer	For ESI-MS

Experimental Protocol

Safety Precautions:

• Sodium cyanoborohydride is highly toxic. Handle with extreme care in a well-ventilated fume hood. Avoid contact with skin and eyes, and prevent inhalation of dust.[6][7][8][9][10] Contact with acid liberates highly toxic hydrogen cyanide gas.[4]

• Formaldehyde is a known carcinogen and irritant. Work in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[8][9]

• Handle all solvents and reagents in a fume hood.

Step-by-Step Procedure:

• Dissolution of L-Serine: In a round-bottom flask equipped with a magnetic stir bar, dissolve L-serine (1.0 eq.) in methanol. The volume of methanol should be sufficient to fully dissolve the amino acid.

• Addition of Formaldehyde: To the stirred solution, add a 37% aqueous solution of formaldehyde (2.2 eq.).

• pH Adjustment: Carefully adjust the pH of the reaction mixture to approximately 6-7 by the dropwise addition of glacial acetic acid. Monitor the pH using a pH meter or pH paper. Maintaining a slightly acidic pH is crucial for the formation of the iminium ion without deactivating the amine nucleophile.[11]

• Addition of Reducing Agent: In a single portion, add sodium cyanoborohydride (1.5 eq.) to the reaction mixture. A slight effervescence may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of dichloromethane and methanol. The disappearance of the starting material (L-serine) and the appearance of a new, less polar spot corresponding to N,N-Dimethylserine indicates the progression of the reaction.

• Reaction Quench: Once the reaction is complete (typically after 12-24 hours), carefully quench the reaction by the slow addition of 1 M hydrochloric acid in the fume hood until the pH is acidic (pH ~2) to decompose any remaining sodium cyanoborohydride. Be aware that this will generate hydrogen cyanide gas.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Work-up and Extraction:

  • To the remaining aqueous solution, add a saturated solution of sodium bicarbonate until the pH is basic (pH ~8-9). This will deprotonate the carboxylic acid and the amino group of the product.

  • Extract the aqueous layer with a suitable organic solvent such as diethyl ether or ethyl acetate to remove any non-polar impurities. Repeat the extraction multiple times.

  • The desired N,N-Dimethylserine will remain in the aqueous layer due to its high polarity.

• Purification:

  • Purification of the highly polar N,N-Dimethylserine from the aqueous solution can be challenging. One common method is through ion-exchange chromatography.

  • Alternatively, the water can be removed under high vacuum (lyophilization) to yield the crude product, which can then be recrystallized from a suitable solvent system, such as an ethanol/water mixture.

• Drying and Characterization: Dry the purified N,N-Dimethylserine under vacuum. The final product should be a white solid. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizing the Experimental Workflow

Caption: Step-by-step workflow for the synthesis of N,N-Dimethylserine.

Characterization Data

Technique	Expected Results for N,N-Dimethylserine
¹H NMR	Signals corresponding to the two N-methyl groups (a singlet integrating to 6H), the α-proton, and the β-protons of the serine backbone. The chemical shifts will be dependent on the solvent and pH.
¹³C NMR	Resonances for the N-methyl carbons, the α-carbon, the β-carbon, and the carboxyl carbon.
Mass Spec. (ESI+)	A prominent ion corresponding to the protonated molecule [M+H]⁺.

Troubleshooting

Problem	Possible Cause	Solution
Incomplete reaction	Incorrect pH; insufficient reaction time; degraded reagents.	Check and adjust the pH to 6-7. Allow the reaction to proceed for a longer duration. Use fresh reagents.
Low yield	Suboptimal work-up procedure; loss of product during extraction.	Ensure the aqueous layer is thoroughly extracted. Consider alternative purification methods like ion-exchange chromatography.
Presence of monomethylated product	Insufficient formaldehyde or reaction time.	Increase the equivalents of formaldehyde and/or the reaction time.
Side reactions	Potential O-alkylation of the hydroxyl group.	If side products are observed, consider protecting the hydroxyl group of serine prior to reductive amination.

Conclusion

The reductive amination of L-serine with formaldehyde and sodium cyanoborohydride provides a direct and efficient route for the synthesis of N,N-Dimethylserine. The success of this procedure hinges on careful control of the reaction pH and appropriate handling of the toxic reagents. While the direct dimethylation of unprotected serine is often feasible, researchers should be mindful of potential side reactions and consider a protecting group strategy for the hydroxyl function if high purity is paramount for subsequent applications. The detailed protocol and troubleshooting guide provided herein serve as a comprehensive resource for researchers and scientists in the field of drug development and biochemical research.

References

• Reductive Amination - Chemistry Steps. (2024, March 28). Chemistry Steps. [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. [Link]

• Sodium cyanoborohydride. Organic Chemistry Portal. [Link]

• Sodium Cyanoborohydride SOP. University of California, Santa Barbara. [Link]

• 4-Bromo-N,N-dimethylaniline. Organic Syntheses. [Link]

• Material Safety Data Sheet - Sodium Cyanoborohydride. Oxford Lab Chem. [Link]

• Reinvestigation of a Critical Reductive Amination Step Leads to an Optimized Protocol for the Synthesis of N-2-Hydroxybenzylcyst. ChemRxiv. [Link]

• Purification and properties of a new enzyme, NG, NG-dimethylarginine dimethylaminohydrolase, from rat kidney. ResearchGate. [Link]

• N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degradation Sequence Analysis. ResearchGate. [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

• Aldehydes & Ketones: Reductive Amination – Generating Amines Using Reducing Agents Like NaBH3CN. YouTube. [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN | Summary and Q&A. Glasp. [Link]

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• 5. creative-peptides.com [creative-peptides.com]
• 6. ias.ac.in [ias.ac.in]
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• 8. Mass Spectrometry and NMR Analyses - Fundación MEDINA [medinadiscovery.com]
• 9. Reductive methylation of proteins with sodium cyanoborohydride. Identification, suppression and possible uses of N-cyanomethyl by-products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. D-Serine (CAS 312-84-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Protecting Group Strategies for 2-(Dimethylamino)-3-hydroxypropanoic Acid: An Application Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of protecting group strategies for the bifunctional molecule 2-(dimethylamino)-3-hydroxypropanoic acid. As a Senior Application Scientist, this document synthesizes established chemical principles with practical, field-proven insights to empower researchers in the synthesis of complex molecules and active pharmaceutical ingredients (APIs) where this scaffold is a key building block.

Introduction: The Synthetic Challenge of a Bifunctional Amino Acid

2-(Dimethylamino)-3-hydroxypropanoic acid presents a unique synthetic challenge due to the presence of two reactive functional groups: a secondary amine and a primary alcohol. The nucleophilic nature of the dimethylamino group and the reactivity of the hydroxyl group necessitate a robust protecting group strategy to achieve selective transformations at other sites of the molecule or to prevent undesirable side reactions during coupling or modification of the carboxylic acid moiety.[1][2] An effective strategy relies on the principle of orthogonal protection , where each functional group can be selectively protected and deprotected without affecting the other, ensuring high yields and purity of the desired product.[2][3]

This guide will focus on a widely employed and reliable orthogonal protecting group strategy: the use of the tert-butoxycarbonyl (Boc) group for the secondary amine and the tert-butyldimethylsilyl (TBDMS) group for the primary alcohol.

The Strategic Selection of Protecting Groups

The choice of the Boc and TBDMS protecting groups is predicated on their distinct chemical stabilities and the mild, selective conditions required for their removal. This orthogonality is the cornerstone of a successful synthetic route involving polyfunctional molecules.

• For the Secondary Amine: The Robust Boc Group The tert-butoxycarbonyl (Boc) group is an ideal choice for protecting the secondary amine. It is typically introduced using di-tert-butyl dicarbonate ((Boc)₂O) and forms a stable carbamate that significantly attenuates the nucleophilicity and basicity of the amine.[4][5][6] The Boc group is stable to a wide range of reaction conditions, including basic and nucleophilic reagents, but can be readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[4][7]

• For the Primary Alcohol: The Versatile TBDMS Group The tert-butyldimethylsilyl (TBDMS) group is a sterically hindered silyl ether that provides excellent protection for the primary hydroxyl group. It is introduced using tert-butyldimethylsilyl chloride (TBDMSCl) in the presence of a base, such as imidazole.[8][9] The TBDMS group is stable to a variety of non-acidic reagents and chromatographic conditions. Its removal is typically achieved using a fluoride ion source, such as tetrabutylammonium fluoride (TBAF), under conditions that do not affect the acid-labile Boc group.[8][10]

The contrasting deprotection conditions for Boc (acidic) and TBDMS (fluoride-based) groups form the basis of their orthogonality, as illustrated below.

Caption: Orthogonal deprotection workflow for N-Boc and O-TBDMS groups.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the protection and deprotection of 2-(dimethylamino)-3-hydroxypropanoic acid. These are generalized procedures and may require optimization based on the specific substrate and scale of the reaction.

Protection of the Secondary Amine with Boc Anhydride

This protocol describes the selective protection of the dimethylamino group in the presence of the free hydroxyl group. The higher nucleophilicity of the amine compared to the alcohol allows for this selectivity.[11]

Protocol 1: N-Boc Protection

• Materials:

  • 2-(Dimethylamino)-3-hydroxypropanoic acid

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 2-(dimethylamino)-3-hydroxypropanoic acid (1.0 equiv) in DCM or THF.

  • Add TEA or DIPEA (1.2 equiv) to the solution and stir for 10 minutes at room temperature.

  • Add (Boc)₂O (1.1 equiv) portion-wise to the stirred solution.

  • Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield N-Boc-2-(dimethylamino)-3-hydroxypropanoic acid.

Caption: Workflow for the N-Boc protection of the secondary amine.

Protection of the Primary Alcohol with TBDMS Chloride

This protocol describes the protection of the primary hydroxyl group of the N-Boc protected amino acid.

Protocol 2: O-TBDMS Protection

• Materials:

  • N-Boc-2-(dimethylamino)-3-hydroxypropanoic acid

  • tert-Butyldimethylsilyl chloride (TBDMSCl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether (Et₂O)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve N-Boc-2-(dimethylamino)-3-hydroxypropanoic acid (1.0 equiv) and imidazole (2.5 equiv) in anhydrous DMF.

  • Add TBDMSCl (1.2 equiv) portion-wise to the stirred solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into water and extract with Et₂O.

  • Wash the combined organic extracts with water and brine to remove DMF and imidazole.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the fully protected N-Boc-O-TBDMS-2-(dimethylamino)-3-hydroxypropanoic acid.[8]

Caption: Workflow for the O-TBDMS protection of the primary alcohol.

Orthogonal Deprotection Protocols

The following protocols detail the selective removal of either the Boc or the TBDMS protecting group.

Protocol 3: Selective N-Boc Deprotection

• Materials:

  • N-Boc-O-TBDMS-2-(dimethylamino)-3-hydroxypropanoic acid

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Procedure:

  • Dissolve the fully protected amino acid (1.0 equiv) in DCM.

  • Add TFA (10-50% v/v in DCM) to the solution at 0 °C.

  • Stir the reaction mixture at room temperature for 1-3 hours. Monitor the deprotection by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution to neutralize any remaining acid.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the O-TBDMS protected amino alcohol.

Protocol 4: Selective O-TBDMS Deprotection

• Materials:

  • N-Boc-O-TBDMS-2-(dimethylamino)-3-hydroxypropanoic acid

  • Tetrabutylammonium fluoride (TBAF) (1 M solution in THF)

  • Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether (Et₂O)

• Procedure:

  • Dissolve the fully protected amino acid (1.0 equiv) in THF.

  • Add TBAF solution (1.1 equiv) dropwise to the stirred solution at room temperature.

  • Stir the reaction for 1-4 hours. Monitor the deprotection by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract the mixture with Et₂O.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield the N-Boc protected amino alcohol.[8]

Data Summary and Key Considerations

Protecting Group	Reagents for Protection	Typical Solvents	Reagents for Deprotection	Key Considerations
N-Boc	(Boc)₂O, TEA/DIPEA	DCM, THF	TFA, HCl in dioxane	Acid-labile; stable to base and hydrogenation.[6]
O-TBDMS	TBDMSCl, Imidazole	DMF, DCM	TBAF, HF-Pyridine	Fluoride-labile; stable to non-acidic conditions. Steric hindrance allows for selective protection of primary alcohols.[12]

Troubleshooting and Field-Proven Insights:

• Incomplete Protection: If TLC indicates incomplete protection, consider increasing the equivalents of the protecting reagent and base, or extending the reaction time. For sterically hindered substrates, a more reactive silylating agent like TBDMS-triflate may be necessary for the alcohol protection.

• Side Reactions: During Boc protection of amino alcohols, the formation of an oxazolidinone byproduct is a possibility. Using aprotic solvents and controlling the temperature can minimize this side reaction.[13]

• Deprotection Selectivity: While the Boc and TBDMS groups are largely orthogonal, some silyl ethers can exhibit lability under strongly acidic conditions. If loss of the TBDMS group is observed during Boc deprotection, using milder acidic conditions (e.g., lower concentration of TFA, shorter reaction time, or lower temperature) is recommended.[14][15]

• Purification: Both protected and deprotected products are amenable to standard purification techniques such as flash column chromatography. The choice of eluent will depend on the polarity of the specific compound.

Conclusion

The orthogonal protection of 2-(dimethylamino)-3-hydroxypropanoic acid using Boc for the secondary amine and TBDMS for the primary alcohol is a robust and versatile strategy. A thorough understanding of the reaction mechanisms, careful selection of reagents and conditions, and diligent monitoring of the reaction progress are paramount to achieving high yields and purity in the synthesis of complex molecules derived from this valuable building block. This guide provides a solid foundation for researchers to confidently apply these protecting group strategies in their synthetic endeavors.

References

• How do you deprotect the NHBoc group in the presence of the OTBS group?. ResearchGate. Available at: [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. PMC. Available at: [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. University of Bristol. Available at: [Link]

• Boc Protection Mechanism (Boc2O). Common Organic Chemistry. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Hindawi. Available at: [Link]

• Amino Acid-Protecting Groups. ACS Publications. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. Available at: [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. University of Kentucky X-Ray Crystallography Facility. Available at: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. Available at: [Link]

• How can we protect an amino group leaving an alcohol group free?. ResearchGate. Available at: [Link]

• Synthesis of the orthogonally protected amino alcohol Phaol and analogs. PubMed. Available at: [Link]

• Amino Acid-Protecting Groups. ResearchGate. Available at: [Link]

• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. Available at: [Link]

• Amino Acid-Protecting Groups. SciSpace. Available at: [Link]

• Can TBDMS protecting group be cleaved under 25% TFA/DCM?. ResearchGate. Available at: [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. ResearchGate. Available at: [Link]

• How to do selective protection of primary alcohol over aryl tetrazole nitrogen in losartan drug?. ResearchGate. Available at: [Link]

• Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. MDPI. Available at: [Link]

• Synthesis of N-BOC amines by various routes. ResearchGate. Available at: [Link]

• A STREAMLINED SYNTHESIS OF TBDMS PROTECTED C1 SUBSTITUTED SORBIC ALCOHOL DERIVATIVES FROM SORBALDEHYDE. ResearchGate. Available at: [Link]

• Alcohol Protecting Groups. University of Calgary. Available at: [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. Available at: [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Available at: [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC. Available at: [Link]

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• 2. Protective Groups [organic-chemistry.org]
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• 5. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 6. total-synthesis.com [total-synthesis.com]
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• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Serine Reductive Alkylation Yield

Welcome to the technical support center for serine reductive alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this powerful reaction, troubleshoot common issues, and ultimately improve the yield and purity of your N-alkylated serine products. My insights are drawn from extensive experience in the field, and this resource is structured to provide both quick answers and in-depth solutions.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise when performing the reductive alkylation of serine.

Q1: What is the fundamental mechanism of serine reductive alkylation?

Reductive alkylation, also known as reductive amination, is a two-step, often one-pot, reaction.[1] First, the primary amino group of serine reacts with the carbonyl group of an aldehyde or ketone to form a Schiff base (an imine) or an enamine, with the concurrent elimination of a water molecule.[2] In the second step, a reducing agent selectively reduces the imine to a secondary amine, yielding the N-alkylated serine product.[3][4]

Q2: Which reducing agent is best for serine reductive alkylation: NaBH(OAc)₃, NaBH₃CN, or NaBH₄?

The choice of reducing agent is critical and depends on the specific substrates and desired reaction conditions.

• Sodium triacetoxyborohydride (NaBH(OAc)₃): This is often the preferred reagent.[5][6] It is a mild and selective reducing agent that can reduce the iminium ion as it forms, minimizing side reactions.[7] It is particularly effective in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE).[6][7]

• Sodium cyanoborohydride (NaBH₃CN): Another mild reducing agent that is effective at a slightly acidic pH.[3][4] A key advantage is its ability to selectively reduce the imine in the presence of the starting aldehyde or ketone, which can be beneficial if the carbonyl compound is sensitive to reduction.[3][4] However, it is highly toxic and can generate hydrogen cyanide gas under acidic conditions, necessitating careful handling.[2][5]

• Sodium borohydride (NaBH₄): A more powerful and less expensive reducing agent.[8] However, it can also reduce the starting aldehyde or ketone, leading to unwanted byproducts and lower yields.[3][6] To circumvent this, a two-step procedure is often employed where the imine is allowed to form completely before the addition of NaBH₄.[6][9]

Q3: What are the most common side reactions in serine reductive alkylation?

The primary side reactions include:

• Over-alkylation: The newly formed secondary amine can react with another molecule of the aldehyde and the reducing agent to form a tertiary amine.[9]

• Reduction of the carbonyl starting material: The aldehyde or ketone can be reduced to the corresponding alcohol by the reducing agent, especially with stronger reagents like NaBH₄.[3]

• O-alkylation of the serine hydroxyl group: While less common under standard reductive amination conditions, the hydroxyl group of serine can potentially be alkylated, especially under conditions that favor its deprotonation.[10][11]

• Aldol condensation of the aldehyde: If the aldehyde has an α-proton, it can undergo self-condensation under basic or acidic conditions.

Q4: How critical is pH control in this reaction?

pH control is crucial for successful reductive amination. The formation of the imine is typically favored under mildly acidic conditions (pH 4-6), which catalyze the dehydration step.[3] However, if the pH is too low, the amine nucleophile will be protonated, rendering it unreactive.[3] The stability and reactivity of the reducing agent are also pH-dependent.

Troubleshooting Guide

This section provides a systematic approach to resolving common experimental issues.

Problem 1: Low or No Yield of the N-Alkylated Serine Product

Possible Causes & Solutions:

• Inefficient Imine Formation:

  • Incorrect pH: The optimal pH for imine formation is typically between 4 and 6.[3] You can add a catalytic amount of acetic acid to facilitate this.

  • Presence of Water: The formation of the imine releases water. If water is not removed, the equilibrium may not favor imine formation. The use of a dehydrating agent like magnesium sulfate (MgSO₄) or molecular sieves can be beneficial, especially in a two-step process.

• Decomposition of the Reducing Agent:

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) is sensitive to water and is not recommended for use in protic solvents like methanol.[6] Ensure you are using an appropriate aprotic solvent such as DCM, DCE, or THF.[6]

  • Sodium borohydride (NaBH₄) reacts with protic solvents like methanol, although it is often used in these solvents due to its excess stoichiometry.[7] If the reaction is slow, the reducing agent may be consumed by the solvent over time.

• Inactive Reducing Agent:

  • Borohydride reagents can degrade over time, especially if not stored under anhydrous conditions. It is advisable to test the activity of your reducing agent on a simple aldehyde or ketone.[12]

• Steric Hindrance:

  • If either the serine derivative or the carbonyl compound is sterically hindered, the reaction rate will be significantly slower. In such cases, increasing the reaction time, temperature, or using a more reactive reducing agent might be necessary.

Problem 2: Presence of Unreacted Starting Materials (Serine and/or Carbonyl Compound)

Possible Causes & Solutions:

• Incomplete Reaction:

  • Insufficient Reaction Time: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Inadequate Temperature: While many reductive aminations proceed at room temperature, some may require gentle heating to go to completion.

  • Sub-stoichiometric Reagents: Ensure you are using a slight excess of the amine or carbonyl compound (depending on which is more valuable) and an adequate amount of the reducing agent.

• Poor Solubility:

  • If any of the reactants are not fully dissolved in the chosen solvent, the reaction will be slow and incomplete. Experiment with different solvent systems to ensure homogeneity. Common solvents include methanol, ethanol, DCM, and THF.[6][13]

Problem 3: Formation of Significant Byproducts

Possible Causes & Solutions:

• Over-alkylation (Tertiary Amine Formation):

  • This is more likely to occur when using a large excess of the aldehyde and reducing agent.[9] Try using a stoichiometric amount or a slight excess of the aldehyde.

  • A stepwise procedure, where the imine is formed first and then reduced, can sometimes minimize over-alkylation.[9]

• Reduction of the Carbonyl Starting Material to an Alcohol:

  • This is a common issue with NaBH₄.[3] To mitigate this, ensure complete imine formation before adding the reducing agent.[6]

  • Switching to a milder reducing agent like NaBH(OAc)₃ or NaBH₃CN, which are more selective for the iminium ion, is a highly effective solution.[3][4]

• O-Alkylation of the Serine Hydroxyl Group:

  • While generally not the primary reaction pathway, certain conditions can promote this side reaction. Using protecting groups for the hydroxyl function of serine, such as a silyl ether or a benzyl ether, can prevent this. Recent methods have also been developed to selectively achieve O-alkylation if that is the desired product.[10][11][14]

Experimental Protocols

Protocol 1: One-Pot Reductive Alkylation of Serine using NaBH(OAc)₃

This protocol is generally recommended for its simplicity and high selectivity.

• To a solution of L-serine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE), add glacial acetic acid (1.1 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization.

Protocol 2: Two-Step Reductive Alkylation of Serine using NaBH₄

This protocol is a cost-effective alternative, particularly when using aldehydes that are not prone to self-condensation.

• Dissolve L-serine (1.0 eq) and the aldehyde (1.1 eq) in methanol.

• Stir the mixture at room temperature for 2-4 hours to allow for complete imine formation. The formation of the imine can be monitored by the disappearance of the aldehyde spot on a TLC plate.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5 eq) in small portions.

• Allow the reaction to warm to room temperature and stir until the imine is completely consumed, as indicated by TLC or LC-MS.

• Quench the reaction by the careful addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purify the product as needed.

Data Presentation

Table 1: Comparison of Common Reducing Agents for Serine Reductive Alkylation

Reducing Agent	Advantages	Disadvantages	Typical Solvents
NaBH(OAc)₃	Mild and selective[5], one-pot procedure[7], fewer side products[9]	Water-sensitive[6], higher cost	DCM, DCE, THF[6]
NaBH₃CN	Mild and selective[3][4], stable in mildly acidic conditions[4]	Highly toxic[5], generates HCN gas[12]	Methanol, Ethanol[4]
NaBH₄	Inexpensive, powerful reducing agent[8]	Can reduce starting carbonyl[3][6], may require a two-step procedure[9]	Methanol, Ethanol[6]

Visualizations

Diagram 1: General Mechanism of Serine Reductive Alkylation

Caption: The reaction pathway of serine reductive alkylation.

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: A decision tree for troubleshooting low product yield.

References

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. reddit.com [reddit.com]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. Strategy for O-Alkylation of Serine and Threonine from Serinyl and Threoninyl Acetic Acids by Photoinduced Decarboxylative Radical Reactions: Connection between Serine/Threonine and Carbohydrates/Amino Acids at the Side Chain - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low coupling efficiency of N,N-dimethylserine residues

Topic: Troubleshooting N,N-Dimethylserine (N,N-Me₂-Ser) Residues

Welcome to the Advanced Peptide Chemistry Support Hub. This guide is designed for researchers encountering low yields, racemization, or side reactions when incorporating N,N-dimethylserine into peptide sequences. Because the amine is dimethylated, this residue acts as a terminal cap (N-terminal modification). You cannot elongate the peptide chain further after this residue is coupled.

Diagnostic Hub: Identify Your Failure Mode

Before optimizing, identify the specific nature of your failure using the decision matrix below.

Q: How are you diagnosing "low efficiency"?

Symptom	Probable Cause	Immediate Action
Incomplete Coupling (Kaiser test is positive, or LCMS shows deletion sequence)	Steric Hindrance: The bulky -dimethyl group blocks the approach of the activated ester to the resin-bound amine.	Switch to PyAOP or TFFH (See Protocol A).
Wrong Mass (-18 Da or -34 Da)	-Elimination: The serine side chain has converted to dehydroalanine.	Lower temperature; ensure side chain is -tBu protected.
Double Peaks in HPLC (Same Mass)	Racemization: The activated -dimethyl amino acid formed an oxazolonium ion, leading to loss of chirality.	Use Collidine instead of DIEA; Switch to Oxyma/DIC .
Mass +98 Da (approx)	Guanidinylation: Reaction of the resin amine with the coupling reagent (HATU/HBTU) instead of the amino acid.	Stop using HATU for slow couplings. Switch to Phosphonium reagents (PyAOP).[1][2]

The Core Problem: Sterics & Electronics

Q: Why is N,N-dimethylserine so difficult to couple compared to standard Fmoc-Ser(tBu)-OH?

A: The difficulty is twofold:

• Steric Bulk: The two methyl groups on the nitrogen create significant steric hindrance, shielding the

  -carbon and the activating carboxylic acid. This slows down the formation of the active ester and its subsequent attack by the resin-bound amine.

• Autocatalytic Racemization: Unlike Fmoc-amino acids (where the carbamate protects against oxazolone formation),

  -dialkyl amino acids can rapidly form oxazolonium salts upon activation. This intermediate is highly prone to racemization, especially in the presence of strong bases like DIEA (Diisopropylethylamine).

Visualization: The Racemization Trap

The following diagram illustrates why standard activation leads to racemization and how to bypass it.

Optimization Protocols

Do not use standard HATU/DIEA protocols for this residue. The risk of guanidinylation (due to slow reaction) and racemization is too high.

Protocol A: The "Silver Bullet" (PyAOP/Collidine)

Best for: Minimizing racemization while maintaining high reactivity.

The Logic:

• PyAOP (Phosphonium salt) avoids the guanidinylation side-reaction common with Uronium salts (HATU) during slow couplings.[3]

• Collidine (TMP) is a weaker, more sterically hindered base than DIEA, significantly reducing the rate of proton abstraction that leads to racemization and

  -elimination.

Step-by-Step:

• Dissolve: 4.0 eq of N,N-Me₂-Ser(tBu)-OH and 4.0 eq of PyAOP in DMF (or NMP for better solubility).

• Activate: Add 8.0 eq of 2,4,6-Collidine .

  • Critical: Do not pre-activate for more than 30 seconds. Add to resin immediately.

• Couple: Shake at Room Temperature for 2–4 hours.

  • Note: Do NOT use microwave heating for this step. Serine derivatives are heat-sensitive (prone to

    -elimination).

• Monitor: Use the Chloranil test (for secondary amines) or Kaiser test (for primary amines). If positive, proceed to Protocol B.

Protocol B: The "Nuclear Option" (Acyl Fluoride/TFFH)

Best for: Extremely sterically hindered resin-bound amines (e.g., coupling to N-methylated residues).

The Logic: Acyl fluorides are small, highly reactive electrophiles that suffer less from steric shielding than bulky active esters (like OBt/OAt).

Step-by-Step:

• Dissolve: 5.0 eq of N,N-Me₂-Ser(tBu)-OH in dry DCM (Dichloromethane).

• Fluorinate: Add 5.0 eq of TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).

• Base: Add 10.0 eq of DIEA .

• Couple: Add mixture to resin. React for 2 hours at RT.

  • Warning: Ensure the system is strictly anhydrous; acyl fluorides hydrolyze in water.

Comparative Data: Reagent Selection

Use this table to select the correct reagent based on your specific constraints.

Reagent System	Coupling Power	Racemization Risk	Guanidinylation Risk	Recommendation
HATU / DIEA	High	High	High (if slow)	Avoid for N,N-Me₂ residues.
PyBOP / DIEA	Moderate	Moderate	None	Acceptable backup, but slower than PyAOP.
PyAOP / Collidine	Very High	Low	None	Primary Recommendation.
DIC / Oxyma	Moderate	Very Low	None	Good for preventing racemization, but may be too slow for sterically bulky residues.
TFFH (Acyl Fluoride)	Extreme	Moderate	None	Use only if PyAOP fails.

Troubleshooting Workflow (Decision Tree)

Follow this logical flow to resolve persistent issues.

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to force this coupling? A: Proceed with extreme caution. While microwave energy overcomes steric hindrance, serine residues are prone to

-elimination (loss of the side chain hydroxyl to form a double bond) at high temperatures, especially under basic conditions. If you must heat, do not exceed 50°C and use a non-nucleophilic base like Collidine.

Q: I see a mass of [M-18]. Is this the coupling failing? A: No, the coupling likely worked, but you damaged the product. [M-18] indicates dehydration (loss of

), likely converting the Serine to Dehydroalanine. This usually happens during the coupling step if the base concentration is too high or the temperature is too hot. It can also happen during cleavage if scavengers are insufficient.

Q: My Kaiser test is brown/red, not blue. Is it coupled? A: The Kaiser test can be ambiguous with certain resins or sequences. For a definitive answer, perform a micro-cleavage : take 2-3 mg of resin, treat with 50uL TFA for 15 mins, and inject the supernatant into LCMS. This is the only way to distinguish between unreacted amine, coupled product, and side-products.

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.

• BenchChem. (2025).[1] Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.[4]

• Albericio, F., et al. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Journal of Chemical Education / ACS.

• ThermoFisher Scientific. Technical Note: Use of PyAOP in Cyclization and Slow Coupling Reactions. ThermoFisher.

• MDPI. (2023).[5] Epimerisation in Peptide Synthesis: Mechanisms and Prevention. MDPI Molecules.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]

Technical Support Center: Synthesis and Purification of N,N-Dimethylserine

Welcome to the technical support center for the synthesis of N,N-dimethylserine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the removal of unreacted formaldehyde and purification of the final product.

Introduction to N,N-Dimethylserine Synthesis via the Eschweiler-Clarke Reaction

The N,N-dimethylation of serine is most commonly achieved through the Eschweiler-Clarke reaction.[1][2][3] This robust and reliable method involves the reductive amination of the primary amino group of serine using excess formaldehyde and formic acid.[1][2] The reaction proceeds through the formation of an iminium ion, which is subsequently reduced by formic acid to yield the N,N-dimethylated product.[3] A key advantage of this reaction is its high selectivity for the amino group and the prevention of over-alkylation to form quaternary ammonium salts.[1]

However, the use of excess formaldehyde presents a significant challenge in the purification of the final product. Complete removal of unreacted formaldehyde is crucial, particularly for applications in drug development and biological studies. This guide will focus on effective strategies for the removal of formaldehyde and the subsequent purification of N,N-dimethylserine.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of N,N-dimethylserine.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction or Low Yield	1. Insufficient excess of formaldehyde or formic acid.2. Reaction temperature too low or reaction time too short.3. pH of the reaction mixture not optimal.	1. Increase the molar ratio of formaldehyde and formic acid to serine. A common ratio is 1.0 : 2.0-3.4 : 5.0 (Serine : Paraformaldehyde : Formic Acid).[4]2. Ensure the reaction is heated to reflux (typically 70-100 °C) for a sufficient duration (2-5 hours).[4]3. While the Eschweiler-Clarke reaction is typically acidic due to formic acid, ensure no strong bases are present that could neutralize the formic acid.
Presence of Monomethylated Serine	1. Insufficient amount of formaldehyde.2. Incomplete reaction.	1. Ensure a sufficient excess of formaldehyde is used to drive the reaction to completion.[1]2. Increase the reaction time or temperature to ensure full dimethylation.
Formation of Side Products (Esterification)	The hydroxyl group of serine can potentially be esterified by formic acid under prolonged heating.	While the Eschweiler-Clarke reaction is generally selective for the amine, minimizing reaction time and temperature can help reduce the risk of esterification. The use of paraformaldehyde as the formaldehyde source has been reported to avoid esterification.[4]
Difficulty in Removing Excess Formaldehyde	1. Simple evaporation is often insufficient due to formaldehyde's reactivity and solubility.2. Ineffective quenching of formaldehyde.	1. Employ a chemical quenching agent such as glycine or Tris buffer to react with and neutralize the excess formaldehyde.[5]2. Consider azeotropic distillation with a suitable solvent if applicable to your workup, though this is less common for this specific synthesis.
Product is an Oil or Fails to Crystallize	1. Presence of impurities, including residual formaldehyde, formic acid, or side products.2. Incorrect choice of recrystallization solvent.	1. Ensure the crude product is thoroughly washed and any residual formaldehyde is quenched before attempting crystallization.2. Perform a solvent screen to identify a suitable solvent or solvent system for recrystallization. Ethanol has been reported to be an effective solvent for N,N-dimethylserine.[4] A mixture of a good solvent (e.g., ethanol, methanol) and a poor solvent (e.g., diethyl ether, hexane) can also be effective.[6][7][8][9]
Final Product Contaminated with Formic Acid	Incomplete removal during workup.	After the reaction, excess formic acid can be removed by vacuum distillation.[4] The residue can then be neutralized with a base (e.g., sodium bicarbonate solution) during an aqueous workup, followed by extraction of the product if it is not water-soluble at that pH. For the water-soluble N,N-dimethylserine, ion-exchange chromatography is a more suitable purification method.

Frequently Asked Questions (FAQs)

Q1: Why is the Eschweiler-Clarke reaction preferred for the N,N-dimethylation of amino acids like serine?

A1: The Eschweiler-Clarke reaction is highly selective for the methylation of primary and secondary amines, and it does not lead to the formation of quaternary ammonium salts, which can be a common side product with other methylating agents.[1] It is also a one-pot reaction that is relatively simple to perform.[2][10] For amino acids with other functional groups like the hydroxyl group in serine, this reaction shows excellent chemoselectivity for the amino group.

Q2: Do I need to protect the hydroxyl group of serine before performing the Eschweiler-Clarke reaction?

A2: Generally, it is not necessary to protect the hydroxyl group of serine. The Eschweiler-Clarke reaction is highly selective for the amino group, and under the typical reaction conditions, the hydroxyl group is not significantly reactive.[4] This simplifies the overall synthetic route.

Q3: What is the best way to remove unreacted formaldehyde from the reaction mixture?

A3: A multi-step approach is most effective. First, a significant portion of the excess formaldehyde and formic acid can be removed by distillation under reduced pressure.[4] Following this, the remaining formaldehyde can be "quenched" by adding a primary amine or a compound with a primary amine, such as glycine or Tris.[5] These react with formaldehyde to form water-soluble and less reactive adducts that can be more easily separated during purification.

Q4: My N,N-dimethylserine product is a stubborn oil. How can I induce crystallization?

A4: "Oiling out" is a common problem when impurities are present. First, ensure your product is as pure as possible before attempting crystallization by following a thorough workup and quenching procedure. For crystallization, try dissolving the oil in a minimal amount of a hot "good" solvent (like ethanol or methanol) and then slowly adding a "poor" solvent (like diethyl ether or hexane) until the solution becomes slightly cloudy.[6][7][8][9] Then, allow the solution to cool slowly. Scratching the inside of the flask with a glass rod at the liquid-air interface can also help induce crystal formation.

Q5: What are the best methods for purifying N,N-dimethylserine?

A5: The two most effective methods are recrystallization and ion-exchange chromatography.

• Recrystallization: As mentioned, recrystallization from a suitable solvent like ethanol can yield highly pure crystalline product.[4]

• Ion-Exchange Chromatography: Since N,N-dimethylserine is an amino acid, it possesses both a carboxylic acid and a tertiary amine group, making it zwitterionic. This property makes it an excellent candidate for purification by ion-exchange chromatography.[11][12][13][14] By carefully selecting the ion-exchange resin (cation or anion exchange) and the pH of the mobile phase, you can achieve excellent separation from charged and uncharged impurities.

Q6: How can I confirm the purity and identity of my final N,N-dimethylserine product?

A6: A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for confirming the structure of your product. You should see the characteristic signals for the N,N-dimethyl groups (a singlet in the ¹H NMR) and the shifts in the signals of the protons and carbons adjacent to the nitrogen atom.[15][16][17][18][19][20][21]

• Mass Spectrometry (MS): This will confirm the molecular weight of your product. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

• Melting Point: A sharp melting point is a good indicator of purity for a crystalline solid.

Experimental Protocols

Protocol 1: Synthesis of N,N-Dimethyl-L-serine via Eschweiler-Clarke Reaction

This protocol is adapted from a patented procedure for the N,N-dimethylation of L-serine.[4]

Materials:

• L-serine

• Paraformaldehyde

• Formic acid (88-90%)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add L-serine and paraformaldehyde. The recommended molar ratio is approximately 1.0 : 2.5 (L-serine : paraformaldehyde).[4]

• Slowly add formic acid to the flask. The recommended molar ratio is approximately 1.0 : 5.0 (L-serine : formic acid).[4]

• Heat the reaction mixture to 70-100 °C and maintain this temperature for 2-5 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature.

Synthesis of N,N-Dimethylserine.

Protocol 2: Work-up and Removal of Unreacted Formaldehyde

Procedure:

• Distillation: Assemble a simple distillation apparatus and connect the reaction flask. Apply vacuum and gently heat the flask to remove the excess formic acid and some of the unreacted formaldehyde.[4]

• Quenching (Optional but Recommended): After distillation, dissolve the viscous residue in a small amount of water. Add a quenching agent such as glycine (in a 1:1 molar ratio to the initial excess of formaldehyde) and stir at room temperature for 1-2 hours.[5] This will convert the remaining formaldehyde into N-methyleneglycine, which is more easily removed.

Work-up and Formaldehyde Removal.

Protocol 3: Purification of N,N-Dimethylserine by Recrystallization

Procedure:

• Dissolve the quenched residue in a minimal amount of hot ethanol.[4]

• If the solution is colored, you can add a small amount of activated charcoal, heat for a few minutes, and then perform a hot filtration to remove the charcoal.

• Allow the clear filtrate to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold ethanol.

• Dry the crystals under vacuum to obtain pure N,N-dimethylserine.

Purification by Recrystallization.

Protocol 4: Purification by Ion-Exchange Chromatography (Alternative)

For instances where recrystallization is challenging, ion-exchange chromatography offers a powerful alternative.

Materials:

• Strong cation exchange resin (e.g., Dowex 50W)

• Ammonium hydroxide solution (for elution)

• Hydrochloric acid solution (for pH adjustment)

Procedure:

• Column Preparation: Pack a chromatography column with a strong cation exchange resin and equilibrate it with deionized water.

• Sample Loading: Dissolve the crude N,N-dimethylserine in a minimal amount of deionized water, adjust the pH to be acidic (e.g., pH 2-3 with HCl) to ensure the amino group is protonated, and load it onto the column.

• Washing: Wash the column with several column volumes of deionized water to remove any uncharged or anionic impurities.

• Elution: Elute the N,N-dimethylserine from the column using a dilute solution of ammonium hydroxide (e.g., 0.5-2 M). The basic solution will deprotonate the amino group, releasing it from the resin.

• Fraction Collection and Analysis: Collect fractions and monitor for the presence of the product using a suitable analytical technique (e.g., TLC with ninhydrin staining, although the tertiary amine will not give a positive result, or by monitoring the pH of the eluate).

• Product Isolation: Combine the fractions containing the product and remove the solvent and ammonia under reduced pressure to yield the purified N,N-dimethylserine.

References

• Benchchem. (n.d.). Application Note: Purification of Peptides Containing N,N-Dimethyl-L-Valine.
• Unknown. (n.d.).
• Unknown. (n.d.).
• Unknown. (n.d.). General. 1H NMR and 13C NMR spectra were recorded on 400 MHz 1H (100 MHz.
• Unknown. (n.d.).
• MDPI. (2022, February 9).
• Unknown. (n.d.). RECRYSTALLISATION Never heat organic solvents with a Bunsen burner.
• Unknown. (n.d.).
• Wikipedia. (n.d.). Eschweiler–Clarke reaction.
• Harvard Apparatus. (n.d.).
• Google Patents. (n.d.). US5212288A - Temporary minimal protection synthesis of serine-containing polypeptides.
• MIT OpenCourseWare. (n.d.).
• iajps. (n.d.).
• J&K Scientific LLC. (2021, February 8). Eschweiler-Clarke Reaction.
• Name-Reaction.com. (n.d.). Eschweiler-Clarke reaction.
• ChemicalBook. (n.d.). L-Serine(56-45-1) 13C NMR spectrum.
• GE Healthcare. (2004, April 15).
• PMC. (n.d.).
• Google Patents. (n.d.).
• Purolite. (n.d.).
• ResearchGate. (n.d.). (PDF) How formaldehyde reacts with amino acids.
• PubMed. (n.d.).
• AWS. (n.d.). How formaldehyde reacts with amino acids.
• ResearchGate. (2024, October 30).
• Unknown. (2023, March 1). Mechanisms for Simultaneous Removal of Formaldehyde and Glyoxal by Amino Acids and Cytotoxicity of Their Products.
• Chemistry Stack Exchange. (2021, September 19).
• Teledyne ISCO. (2022, December 8).
• ACS Publications. (2019, November 19). Amino Acid-Protecting Groups.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• ACS Publications. (2009, April 13). Amino Acid-Protecting Groups | Chemical Reviews.
• ResearchGate. (n.d.). Simplified Version of the Eschweiler-Clarke Reaction.
• ResearchGate. (n.d.). Amino Acid-Protecting Groups.
• SciSpace. (2017, February 24).
• Journal of Biomolecular Techniques. (2016, July 15). N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared.
• Unknown. (n.d.).
• Google Patents. (n.d.).

Sources

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. name-reaction.com [name-reaction.com]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN101967076A - Preparation method of nitrogen dimethylated derivative of amino acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. rubingroup.org [rubingroup.org]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. ocw.mit.edu [ocw.mit.edu]
• 10. jk-sci.com [jk-sci.com]
• 11. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 12. harvardapparatus.com [harvardapparatus.com]
• 13. iajps.com [iajps.com]
• 14. research.fredhutch.org [research.fredhutch.org]
• 15. rsc.org [rsc.org]
• 16. mdpi.com [mdpi.com]
• 17. L-Serine(56-45-1) 13C NMR spectrum [chemicalbook.com]
• 18. researchgate.net [researchgate.net]
• 19. Reevaluation of the reaction of formaldehyde at low concentration with amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 21. scispace.com [scispace.com]

Reference Data & Comparative Studies

Technical Comparison Guide: LC-MS/MS Strategies for N,N-Dimethylserine Quantification

Topic: LC-MS/MS Strategies for N,N-Dimethylserine Quantification Content Type: Publish Comparison Guide Audience: Researchers, Bioanalytical Scientists, Drug Development Professionals

Executive Summary & Biological Context

N,N-Dimethylserine (NNDMS) is a methylated amino acid derivative, structurally related to serine and N,N-dimethylglycine (DMG). While less commonly monitored than its unmethylated precursor (serine) or its betaine analogs, NNDMS represents a critical intermediate in one-carbon metabolism and lipid biosynthesis (e.g., betaine lipids in non-vascular plants and algae).

In drug development and metabolic flux analysis, accurate quantification of NNDMS is challenging due to:

• High Polarity: Poor retention on standard C18 columns.

• Isobaric Interferences: It shares a nominal mass (MW 133 Da, [M+H]⁺ 134) with Aspartic Acid and Hydroxyvaline , necessitating rigorous chromatographic resolution.

• Low Endogenous Abundance: Requiring high-sensitivity detection methods.

This guide compares the two primary analytical strategies—Direct HILIC-MS/MS vs. Derivatization-RP-LC-MS/MS —and provides optimized MRM transitions to ensure specificity.

Methodological Comparison

Feature	Method A: Direct Analysis (HILIC)	Method B: Derivatization (Butyl Ester)
Principle	Separation of polar zwitterions on a Hydrophilic Interaction Liquid Chromatography column.	Chemical modification of the carboxyl group to increase hydrophobicity for C18 retention.
Key Advantage	Speed & Simplicity. No sample incubation required; preserves original chemical state.	Sensitivity. Improves ionization efficiency and peak shape on standard equipment.
Key Limitation	Requires long equilibration times; sensitive to mobile phase pH and salt concentration.	Labor-intensive; potential for incomplete reaction or byproduct formation.
Retention Mechanism	Partitioning into water-enriched layer on polar stationary phase.	Hydrophobic interaction with alkyl chains.
Specificity Risk	High. Must separate from Aspartic Acid (isobaric).	Medium. Mass shift (+56 Da) moves analyte away from common isobars.
Verdict	Recommended for High-Throughput Screening.	Recommended for Trace Quantification (<1 ng/mL).

Technical Deep Dive: MRM Transitions

To achieve specificity, one must leverage the unique fragmentation of the dimethyl-amino group. Unlike Aspartic Acid (which also has a precursor of 134 m/z), NNDMS yields a characteristic fragment at m/z 58 (the dimethyl-immonium moiety).

Optimized MRM Table (ESI Positive Mode)

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	ID	Collision Energy (eV)	Dwell (ms)	Rationale
N,N-Dimethylserine	134.1	88.1	Quantifier	15	50	Loss of HCOOH (46 Da). Formation of immonium ion.[1]
134.1	58.1	Qualifier 1	25	50	Formation of (Specific to dimethylamines).
134.1	116.1	Qualifier 2	10	50	Loss of (18 Da). Common to serine derivatives.[]
Aspartic Acid (Interference)	134.1	74.0	Monitor	20	20	Distinct fragment for Asp; use to confirm separation.
N,N-Dimethylglycine (IS)	104.1	58.1	IS Quant	20	20	Structural analog Internal Standard.

Expert Insight: The transition 134.1 → 88.1 is the most intense but is not unique (Aspartic acid also produces an 88 fragment). You must use the 134.1 → 58.1 transition to confirm identity, as Aspartic acid cannot generate a dimethyl-amine fragment.

Visualization: Fragmentation & Workflow

Figure 1: N,N-Dimethylserine Fragmentation Pathway

This diagram illustrates the mechanistic cleavage leading to the quantifier and qualifier ions.

Figure 2: Recommended HILIC Workflow

A self-validating protocol ensuring separation from isobaric interferences.

Experimental Protocol (Direct HILIC Method)

This protocol prioritizes the preservation of the polar analyte and effective separation from Aspartic Acid.

Materials

• Column: Waters XBridge Amide or Merck SeQuant ZIC-HILIC (2.1 x 100 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Step-by-Step Procedure

• Sample Preparation:

  • Aliquot 50 µL of plasma/lysate.[3]

  • Add 150 µL of cold Acetonitrile/Methanol (3:1 v/v) containing Internal Standard (N,N-Dimethylglycine or d3-Serine).

  • Vortex for 30s and incubate at -20°C for 20 minutes to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Critical Step: Transfer supernatant to a polypropylene vial. Do not dry down under nitrogen, as NNDMS can be volatile or degrade. Inject directly or dilute 1:1 with Acetonitrile.

• LC Gradient (Flow: 0.4 mL/min, Temp: 35°C):

  • 0.0 - 1.0 min: 90% B (Isocratic hold to focus analyte).

  • 1.0 - 6.0 min: 90% B → 50% B (Linear gradient).

  • 6.0 - 8.0 min: 50% B (Wash).

  • 8.0 - 8.1 min: 50% B → 90% B.

  • 8.1 - 12.0 min: 90% B (Re-equilibration).

• MS Parameters (Source: ESI+):

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temp: 400°C.[4]

  • Gas Flow: 800 L/hr.

References

• HILIC Separation Principles

  • Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC) in determination of polar compounds. Analytical and Bioanalytical Chemistry.

• Le, A. V., et al. (2014). Fragmentation mechanisms of N-methylated amino acids in tandem mass spectrometry. Rapid Communications in Mass Spectrometry.

• Isobaric Interference in Amino Acid Analysis

  • Eckstein, J. A., et al. (2008). Comprehensive analysis of amino acid and organic acid metabolism in rat liver by GC-MS and LC-MS/MS. Metabolomics.

• Betaine and Dimethylglycine Analysis (Analogous Compounds)

  • Lever, M., et al. (2010). LC-MS/MS multiple-reaction monitoring chromatograms of human plasma and the same plasma supplemented with 50 μmol/L choline, betaine, and DMG. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Amino Acid Analysis Methods Reviewed | AltaBioscience [altabioscience.com]